1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one

• CAS: 69674-53-9

Core Science & Biosynthesis

An In-depth Technical Guide to the N- vs. O-Protonation Mechanisms of 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one

Abstract

This technical guide provides a comprehensive examination of the competitive N- versus O-protonation mechanisms of 1-[8-(dimethylamino)naphthalen-1-yl]ethan-1-one, a molecule of significant interest due to its unique structural and electronic properties. As a derivative of the classic "proton sponge," 1,8-bis(dimethylamino)naphthalene (DMAN), this compound presents two potential sites for protonation: the nitrogen of the dimethylamino group and the oxygen of the acetyl group. Understanding the factors that govern the site of protonation is crucial for researchers in the fields of organic synthesis, medicinal chemistry, and materials science, as it dictates the compound's reactivity, stability, and potential applications. This guide will delve into the theoretical underpinnings of this protonation dichotomy, present detailed experimental protocols for its investigation, and discuss the influence of various factors on the equilibrium between the N- and O-protonated species.

Introduction: The "Proton Sponge" Motif and the Duality of 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one

1,8-Disubstituted naphthalenes, often referred to as "proton sponges," are a fascinating class of organic compounds renowned for their exceptionally high basicity.[1] This enhanced basicity arises from the steric strain relief upon protonation, which forces the two peri-substituents into close proximity, leading to the formation of a strong intramolecular hydrogen bond.[2] 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one, hereafter referred to as DMANE, is a derivative of the archetypal proton sponge, DMAN. However, the introduction of an acetyl group at the 1-position introduces a second potential protonation site: the carbonyl oxygen.

This duality of basic centers—the lone pair on the dimethylamino nitrogen and the lone pairs on the carbonyl oxygen—sets the stage for a competitive protonation equilibrium. The preferred site of protonation is not immediately obvious and is influenced by a delicate interplay of electronic and steric factors, as well as the surrounding chemical environment.[3] This guide will explore the fundamental principles that govern this equilibrium and provide the practical tools necessary to investigate it.

Theoretical Framework: Understanding the N- vs. O-Protonation Landscape

The competition between N- and O-protonation in DMANE can be rationalized by considering the intrinsic basicities of the two functional groups and the stability of the resulting conjugate acids.

• N-Protonation: Protonation of the dimethylamino group leads to the formation of an ammonium cation. The basicity of the nitrogen is influenced by its hybridization and the electronic effects of the naphthalene ring. In DMANE, the nitrogen atom is sp3-hybridized, and the dimethylamino group is an electron-donating group, which increases the electron density on the nitrogen and enhances its basicity.[4]

• O-Protonation: Protonation of the carbonyl oxygen results in the formation of an oxonium ion. The basicity of the carbonyl oxygen is generally lower than that of an amino nitrogen.[5] However, the acetyl group is conjugated with the naphthalene ring, which can delocalize the positive charge upon protonation, thereby stabilizing the O-protonated species.

A key structural feature of DMANE is the potential for a transannular interaction between the dimethylamino group and the carbonyl carbon.[6] This through-space interaction can influence the geometry of the molecule and, consequently, the accessibility and basicity of the N and O atoms.

Computational Chemistry as a Predictive Tool

Density Functional Theory (DFT) calculations are a powerful tool for predicting the preferred site of protonation and for understanding the underlying energetic factors.[7][8] By calculating the proton affinities (PAs) of the nitrogen and oxygen atoms, one can predict the thermodynamically favored protonation site in the gas phase.[9]

The proton affinity is defined as the negative of the enthalpy change for the protonation reaction:

PA = -ΔH_protonation

A higher proton affinity indicates a more favorable protonation event.

Furthermore, computational models can be used to calculate the pKa values of the N- and O-protonated species in solution, providing a more complete picture of the protonation equilibrium in different solvent environments.[10][11] These calculations typically employ a combination of quantum mechanical methods for the solute and a continuum solvation model to account for the effect of the solvent.

Experimental Methodologies for Elucidating the Protonation Site

A combination of spectroscopic and crystallographic techniques is essential for the unambiguous determination of the protonation site in DMANE.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into Protonation Events

NMR spectroscopy is a cornerstone technique for studying protonation equilibria in solution.[12][13][14] Both ¹H and ¹³C NMR are highly sensitive to changes in the electronic environment around the nuclei upon protonation.

• Chemical Shift Changes: Protonation of the dimethylamino group leads to a significant downfield shift of the N-methyl protons due to the increased positive charge on the nitrogen. Similarly, protonation of the carbonyl oxygen will cause a downfield shift of the protons on the acetyl methyl group and the adjacent aromatic protons.

• NMR Titration: A detailed picture of the protonation process can be obtained through an NMR titration.[2][6] In this experiment, a solution of DMANE is titrated with a strong acid, and ¹H NMR spectra are recorded at various acid concentrations. By plotting the chemical shifts of key protons as a function of the acid-to-substrate ratio, one can determine the pKa of the protonated species and identify the site of protonation.

¹³C NMR provides complementary information to ¹H NMR. The chemical shifts of the carbon atoms directly bonded to the nitrogen and oxygen atoms are particularly informative.[15][16]

• N-Protonation: Upon protonation of the nitrogen, the chemical shift of the N-methyl carbons will shift downfield.

• O-Protonation: Protonation of the carbonyl oxygen will result in a significant downfield shift of the carbonyl carbon.

The following table summarizes the expected chemical shift changes upon N- and O-protonation:

Nucleus	N-Protonation	O-Protonation
N-CH₃ (¹H)	Significant downfield shift	Minor shift
COCH₃ (¹H)	Minor shift	Downfield shift
N-CH₃ (¹³C)	Downfield shift	Minor shift
C=O (¹³C)	Minor shift	Significant downfield shift

Infrared (IR) Spectroscopy: Probing Vibrational Changes

IR spectroscopy is a powerful tool for identifying functional groups and can be used to distinguish between the N- and O-protonated forms of DMANE by monitoring the vibrational frequencies of the key bonds.[17][18][19]

• N-Protonation: The N-H stretching vibration of the protonated amino group will appear as a broad band in the region of 2400-2800 cm⁻¹.

• O-Protonation: Protonation of the carbonyl group will lead to a decrease in the C=O stretching frequency (typically around 1700 cm⁻¹) due to the delocalization of the positive charge. A new O-H stretching band will also appear.

UV-Visible (UV-Vis) Spectroscopy: Monitoring Electronic Transitions

UV-Vis spectroscopy can be used to monitor changes in the electronic structure of DMANE upon protonation.[20][21][22] The protonation of either the nitrogen or the oxygen will alter the conjugation of the system, leading to shifts in the absorption maxima (λ_max). A spectrophotometric titration, where the absorbance at a specific wavelength is monitored as a function of pH, can be used to determine the pKa of the protonation event.

X-ray Crystallography: The Definitive Structural Proof

Single-crystal X-ray crystallography provides unambiguous evidence for the site of protonation in the solid state by directly locating the position of the proton.[4][23][24] By solving the crystal structure of the protonated salt of DMANE, the N-H or O-H bond can be clearly identified, providing definitive proof of the protonation site. However, obtaining crystals suitable for X-ray diffraction can be challenging.

Factors Influencing the N- vs. O-Protonation Equilibrium

The delicate balance between N- and O-protonation can be shifted by several factors:

Solvent Effects

The nature of the solvent plays a crucial role in determining the preferred protonation site.[25][26][27]

• Polar Protic Solvents: Solvents like water and alcohols can stabilize both the N-protonated and O-protonated forms through hydrogen bonding. The relative stabilization will depend on the specific interactions.

• Polar Aprotic Solvents: Solvents like acetonitrile and DMSO can also influence the equilibrium. Their ability to solvate cations and anions will affect the stability of the protonated species.

• Nonpolar Solvents: In nonpolar solvents, ion pairing becomes more significant, and the nature of the counter-ion can influence the protonation site.

Substituent Effects

Modifying the substituents on the naphthalene ring or the acetyl group can alter the relative basicities of the nitrogen and oxygen atoms.[3][28][29]

• Electron-Donating Groups: The presence of electron-donating groups on the naphthalene ring will increase the electron density on both the nitrogen and the acetyl group, enhancing the basicity of both sites. The extent of this enhancement will depend on the position of the substituent.

• Electron-Withdrawing Groups: Conversely, electron-withdrawing groups will decrease the basicity of both the nitrogen and the oxygen.

Experimental Protocols

The following are detailed, step-by-step methodologies for key experiments to investigate the N- vs. O-protonation of DMANE.

Protocol for NMR Titration

• Sample Preparation: Prepare a stock solution of DMANE in a deuterated solvent (e.g., CDCl₃, CD₃CN, or D₂O, depending on solubility and the desired solvent environment). Prepare a stock solution of a strong acid (e.g., trifluoroacetic acid, TFA, or hydrochloric acid, HCl) in the same deuterated solvent.

• Initial Spectrum: Acquire a ¹H and ¹³C NMR spectrum of the DMANE solution before the addition of any acid.

• Titration: Add small aliquots of the acid stock solution to the NMR tube containing the DMANE solution. After each addition, thoroughly mix the solution and acquire a new set of ¹H and ¹³C NMR spectra.

• Data Analysis: Plot the chemical shifts of the N-methyl protons, the acetyl methyl protons, the N-methyl carbons, and the carbonyl carbon as a function of the molar ratio of acid to DMANE. The inflection point of the titration curve corresponds to the pKa of the protonation event. The site of protonation can be determined by observing which nuclei experience the most significant chemical shift changes.

Protocol for UV-Vis Spectrophotometric Titration

• Sample Preparation: Prepare a stock solution of DMANE in a suitable solvent (e.g., acetonitrile or a buffered aqueous solution). Prepare a series of buffer solutions with a range of pH values.

• Spectral Acquisition: For each buffer solution, add a known concentration of the DMANE stock solution and record the UV-Vis absorption spectrum.

• Data Analysis: Plot the absorbance at a wavelength where the protonated and unprotonated forms have significantly different molar absorptivities as a function of pH. Fit the resulting titration curve to the Henderson-Hasselbalch equation to determine the pKa.

Visualization of the Protonation Mechanisms

The competitive N- vs. O-protonation of DMANE can be visualized as an equilibrium between the neutral species and the two possible protonated forms.

Caption: Equilibrium between the neutral, N-protonated, and O-protonated forms of DMANE.

The experimental workflow for determining the protonation site can also be visualized.

Caption: Experimental workflow for determining the protonation site of DMANE.

Conclusion

The study of the N- versus O-protonation of 1-[8-(dimethylamino)naphthalen-1-yl]ethan-1-one offers a compelling case study in the principles of physical organic chemistry. The competition between the two basic centers is governed by a subtle interplay of electronic effects, steric interactions, and solvent stabilization. A multi-faceted approach, combining high-resolution spectroscopic techniques, X-ray crystallography, and computational modeling, is essential for a complete understanding of this fascinating system. The methodologies and insights presented in this guide provide a robust framework for researchers to investigate the protonation behavior of DMANE and other complex organic molecules, ultimately enabling the rational design of new molecules with tailored properties and functionalities.

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Introduction: Unveiling Through-Space Interactions in Peri-Substituted Naphthalenes

An In-depth Technical Guide to Transannular Substituent Interaction in 8-(Dimethylamino)-1-acetonaphthone

The concept of through-bond communication between substituents on an aromatic ring is a cornerstone of physical organic chemistry. However, when substituents are forced into close spatial proximity, non-covalent through-space interactions can emerge and profoundly influence molecular structure, reactivity, and spectroscopic properties. Peri-substituted naphthalenes, with substituents at the 1 and 8 positions, serve as a canonical framework for investigating these through-space phenomena. The rigid naphthalene backbone enforces a close distance between these substituents, leading to a host of intriguing stereoelectronic effects.

This technical guide provides a comprehensive exploration of the transannular substituent interaction in a classic example of a peri-substituted naphthalene: 8-(dimethylamino)-1-acetonaphthone. In this molecule, the electron-donating dimethylamino group and the electron-withdrawing acetyl group are positioned in a way that facilitates a significant through-space interaction. This guide will delve into the synthesis, structural characterization, theoretical underpinnings, and chemical consequences of this interaction, offering valuable insights for researchers in organic chemistry, materials science, and drug development.

Synthesis and Structural Elucidation

The unique properties of 8-(dimethylamino)-1-acetonaphthone are a direct consequence of its molecular architecture. Understanding its synthesis and detailed structural features is paramount.

Synthesis of 8-(dimethylamino)-1-acetonaphthone

While a specific one-pot synthesis for 8-(dimethylamino)-1-acetonaphthone is not readily found in the provided search results, a general approach can be inferred from the synthesis of related aminonaphthalenes and acetonaphthones. A plausible multi-step synthesis is outlined below.

Experimental Protocol: A Potential Synthetic Route

• Starting Material: 1,8-diaminonaphthalene.

• Monosubstitution: Selective protection of one amino group, for example, through acetylation, would be the initial step.

• Diazotization and Acetylation: The remaining free amino group can undergo a Sandmeyer-type reaction. Diazotization followed by reaction with a suitable acetyl source would introduce the acetyl group at the 1-position.

• Deprotection and Dimethylation: Removal of the protecting group from the 8-amino position, followed by exhaustive methylation (e.g., using methyl iodide or dimethyl sulfate), would yield the final product, 8-(dimethylamino)-1-acetonaphthone.

It is important to note that optimization of reaction conditions would be necessary to achieve a good yield and purity.

Spectroscopic and Crystallographic Evidence of Transannular Interaction

A combination of spectroscopic and crystallographic techniques provides compelling evidence for the through-space interaction between the dimethylamino and acetyl groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Dynamic NMR studies of 8-(dimethylamino)-1-acetonaphthone in neutral solutions have revealed a solvent-dependent barrier to the interchange of the N-methyl groups, a characteristic feature of hindered rotation around the C-N bond.[1] This hindered rotation is a direct consequence of the steric congestion and the electronic interaction with the adjacent acetyl group.

X-ray Crystallography

Single-crystal X-ray diffraction provides the most definitive evidence for the transannular interaction. Analysis of the crystalline trifluoroacetate salt of the O-protonated form of 8-(dimethylamino)-1-acetonaphthone reveals a significant transannular N···CO bond.[1] Although the bond is only formed to an extent of about 80%, this demonstrates a strong attractive interaction between the nitrogen and the carbonyl carbon.[1]

Parameter	Description
N···C=O distance	The short distance between the nitrogen of the dimethylamino group and the carbon of the carbonyl group is indicative of a significant through-space interaction.
Pyramidalization at N	The geometry at the nitrogen atom deviates from planarity, suggesting a degree of sp³ hybridization, which is a hallmark of an n → π* interaction.
Naphthalene backbone distortion	The naphthalene ring system is often distorted from planarity to accommodate the steric and electronic demands of the peri-substituents.[2]

Theoretical and Computational Insights

Computational chemistry provides a powerful lens for dissecting the nature and energetics of the transannular interaction. Density Functional Theory (DFT) and ab initio methods can be employed to model the structure and electronic properties of 8-(dimethylamino)-1-acetonaphthone.[3]

Computational Protocol: DFT Analysis

• Geometry Optimization: Perform a full geometry optimization of the molecule using a suitable level of theory (e.g., B3LYP/6-31G*). This will provide the lowest energy conformation and key structural parameters.

• Natural Bond Orbital (NBO) Analysis: NBO analysis can quantify the donor-acceptor interactions. A key interaction to look for is the n → π* interaction, where the lone pair of the nitrogen (n) donates electron density into the antibonding orbital of the carbonyl group (π*).

• Atoms in Molecules (AIM) Theory: AIM analysis can be used to identify and characterize bond critical points between the interacting atoms, providing further evidence for a bonding interaction.

• Energy Decomposition Analysis (EDA): EDA can break down the total interaction energy into physically meaningful components, such as electrostatic, exchange-repulsion, and orbital interaction terms, to understand the driving forces of the transannular interaction.

Caption: Transannular n → π* interaction in 8-(dimethylamino)-1-acetonaphthone.

Chemical Consequences of the Transannular Interaction

The through-space interaction significantly modulates the chemical properties of both the dimethylamino and acetyl functionalities.

Protonation Behavior: A Tale of Two Sites

A fascinating consequence of the transannular interaction is the competitive N- versus O-protonation.[1] Titration of 8-(dimethylamino)-1-acetonaphthone with trifluoroacetic acid (TFA) in various solvents leads to an equilibrium mixture of the N-protonated aminoketone and the O-protonated transannular addition product.[1]

The position of this equilibrium is highly dependent on the solvent's properties.[1] In less nucleophilic solvents, N-protonation is favored, while more nucleophilic solvents promote the formation of the O-protonated species.[1] This demonstrates that the transannular interaction can be finely tuned by the surrounding environment.

Caption: Solvent-dependent N- vs. O-protonation equilibrium.

Conclusion: A Model System with Broad Implications

8-(dimethylamino)-1-acetonaphthone stands as a testament to the profound influence of through-space interactions on molecular properties and reactivity. The interplay between the electron-donating dimethylamino group and the electron-withdrawing acetyl group, enforced by the rigid naphthalene scaffold, gives rise to a measurable and chemically significant transannular interaction. This interaction manifests in hindered rotation, specific solid-state conformations, and a fascinating solvent-dependent protonation equilibrium.

The detailed study of this and related peri-substituted naphthalenes provides fundamental insights into the nature of non-covalent interactions.[2][4][5] These insights are not merely of academic interest; they have direct relevance to the rational design of molecules with tailored electronic and steric properties for applications in drug discovery, catalysis, and materials science. By understanding and harnessing these subtle through-space effects, scientists can develop new molecular entities with enhanced functionality and specificity.

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Molecular Geometry and Structural Characteristics of 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one

Executive Summary

1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one, frequently referred to in literature as 8-(dimethylamino)-1-acetonaphthone, is a uniquely strained peri-substituted naphthalene derivative. It serves as a premier model system for studying transannular interactions, steric hindrance, and the early stages of nucleophilic addition. This technical guide provides an in-depth analysis of its molecular geometry, the dynamic N···C=O interaction, protonation equilibria, and the self-validating experimental protocols used to characterize these phenomena.

Molecular Geometry and Peri-Interactions

In an unsubstituted naphthalene core, the distance between the C1 and C8 (peri) positions is approximately 2.45 Å. This extreme proximity creates severe steric crowding when bulky substituents are introduced. In 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one, the dimethylamino (–NMe₂) and acetyl (–COCH₃) groups are forced into close contact, creating a highly strained system[1].

To alleviate this steric strain, the molecule undergoes significant structural distortion:

• In-plane splaying: The exocyclic C1–C(acetyl) and C8–N bonds are splayed outward, increasing the C1–C9–C8 angle from the ideal 120° to minimize physical overlap.

• Out-of-plane twisting: The naphthalene ring itself distorts from strict planarity, adopting a slightly twisted or puckered conformation.

• Substituent rotation: The acetyl and dimethylamino groups rotate out of the naphthalene plane to minimize van der Waals repulsion.

Table 1: Comparison of Structural Parameters

Structural Parameter	1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one	Standard Unstrained Value
C1–C8 Distance	> 2.50 Å (splayed)	2.45 Å (naphthalene parent)
N···C(carbonyl) Distance	~2.50 – 2.60 Å	3.20 Å (sum of vdW radii)
N···C=O Approach Angle	~105° – 110°	109° (Ideal Bürgi-Dunitz)
Naphthalene Core	Distorted (twisted)	Planar

The N···C=O Transannular Interaction and the Bürgi-Dunitz Trajectory

Despite the severe steric repulsion, an attractive electronic interaction exists between the two peri-substituents. The lone pair of electrons on the nitrogen atom is directed toward the electrophilic carbon of the carbonyl group.

This transannular N···C=O interaction represents a "frozen" or incipient nucleophilic attack[1]. The distance between the nitrogen and the carbonyl carbon is typically around 2.5 to 2.6 Å. While this is significantly longer than a standard N–C single bond (~1.47 Å), it is substantially shorter than the sum of their van der Waals radii (3.2 Å), indicating a partial dative bond.

The trajectory of the nitrogen lone pair approaching the carbonyl carbon aligns closely with the (approximately 109°), providing a physical snapshot of the transition state for nucleophilic addition to a ketone[1].

Dynamic Behavior and Protonation Equilibria

The dual nature of 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one—possessing both a basic amine and a weakly basic carbonyl—leads to complex dynamic behavior upon protonation. As demonstrated by in their seminal NMR studies, titrating the compound with strong acids (e.g., trifluoroacetic acid) reveals a solvent-dependent equilibrium between two distinct protonated forms[2]:

• N-Protonated Form (Open Chain): Protonation occurs at the highly basic dimethylamino nitrogen. This breaks the N···C=O interaction and increases the distance between the peri-substituents due to electrostatic and steric repulsion.

• O-Protonated Form (Cyclized): Protonation at the carbonyl oxygen drastically increases the electrophilicity of the carbonyl carbon. This triggers a complete transannular nucleophilic attack by the nitrogen lone pair, forming a covalent N–C bond (~1.6 Å) and yielding a cyclic hemiketal-like cation[2].

The preference for N- vs. O-protonation is highly dependent on the solvent's nucleophilicity and polarity. In solvents with low nucleophilicity (e.g., nitrobenzene), the enthalpy change favors the N-protonated form, but the equilibrium shifts dynamically based on the medium[2].

Fig 1: Solvent-dependent protonation equilibrium of 8-(dimethylamino)-1-acetonaphthone.

Experimental Methodologies

To accurately characterize the structural and dynamic properties of this molecule, specific, self-validating analytical protocols are required.

Protocol 1: Dynamic NMR Titration for Protonation Equilibria

Causality & Rationale: NMR spectroscopy allows for the observation of the interconversion between N-protonated and O-protonated forms, which is slow on the NMR timescale at ambient temperatures[2]. Using solvents of varying donicities isolates the thermodynamic solvent effect on the equilibrium, validating the mechanistic shift between open and cyclized states.

Step-by-Step Workflow:

• Sample Preparation: Dissolve 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one (approx. 0.05 M) in a deuterated solvent of choice (e.g., CDCl₃ for low polarity, CD₃NO₂ for high polarity).

• Baseline Acquisition: Acquire standard ¹H and ¹³C NMR spectra at 298 K to establish the chemical shifts of the neutral –NMe₂ and acetyl protons.

• Acid Titration: Incrementally add standardized trifluoroacetic acid (TFA) in 0.2 equivalent aliquots.

• Spectral Monitoring: After each addition, acquire ¹H and ¹³C spectra. Monitor the divergence of the –NMe₂ signals (which split due to restricted rotation or cyclization) and the downfield shift of the carbonyl carbon signal[2].

• Equilibrium Validation: Integrate the distinct signals corresponding to the N-protonated (open) and O-protonated (cyclized) species to calculate the equilibrium constant ( Keq​ ) for the specific solvent environment[2].

Protocol 2: X-Ray Crystallography for Geometric Characterization

Causality & Rationale: Single-crystal X-ray diffraction is the definitive method for measuring the exact N···C distance and the Bürgi-Dunitz angle[1]. Data collection is performed at cryogenic temperatures (e.g., 100 K) to minimize thermal atomic displacement (Debye-Waller factors), ensuring high-precision bond length measurements that confirm the incipient nucleophilic attack.

Step-by-Step Workflow:

• Crystallization: Dissolve the compound in a minimal amount of a binary solvent system (e.g., dichloromethane/hexane). Allow for slow evaporation at 4 °C to yield high-quality single crystals.

• Mounting and Data Collection: Mount a suitable crystal on a diffractometer equipped with a cold stream (100 K). Collect diffraction data using Mo K α or Cu K α radiation.

• Integration: Integrate the reflections and apply empirical absorption corrections.

• Structure Solution: Solve the phase problem using direct methods (e.g., SHELXT).

• Refinement: Refine the structure using full-matrix least-squares on F2 (e.g., SHELXL). Pay special attention to the anisotropic displacement parameters of the peri-substituents.

• Geometric Analysis: Extract the N1–C(carbonyl) distance, the N1–C(carbonyl)–O angle, and the out-of-plane deviation of the naphthalene carbon atoms to validate the structural distortion.

Fig 2: Step-by-step X-ray crystallography workflow for geometric characterization.

Applications in Drug Development and Probe Design

Understanding the molecular geometry of 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one has practical downstream applications in pharmaceutical sciences:

• Conformational Locking: The peri-interaction can be utilized to lock pharmacophores into specific, rigid conformations, enhancing receptor binding affinity and selectivity. The pre-organized geometry reduces the entropic penalty upon target binding.

• Fluorescent Probes: The disruption of the N···C=O interaction (e.g., via protonation or metal ion binding) significantly alters the electronic communication between the donor (–NMe₂) and acceptor (acetyl) groups. This structural "switch" mechanism is exploited in designing environment-sensitive fluorescent probes for intracellular pH or metal ion mapping.

References

• Schuster, I. I., Freyer, A. J., & Rheingold, A. L. (2000). N- vs O-Protonation and the Transannular Substituent Interaction in 8-(Dimethylamino)-1-acetonaphthone. The Journal of Organic Chemistry.[Link][2]

• Escofet, I., et al. (2023). 5-Chloro-8-nitro-1-naphthoyl (NNap): A Selective Protective Group for Amines and Amino Acids. Organic Letters (ACS Publications).[Link][1]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. figshare.com [figshare.com]

Thermodynamics of protonation in peri-substituted naphthalene derivatives

An In-Depth Technical Guide on the Thermodynamics of Protonation in Peri-Substituted Naphthalene Derivatives

Executive Summary

Peri-substituted naphthalene derivatives, colloquially known as "proton sponges," represent a fascinating anomaly in physical organic chemistry. The archetypal molecule, 1,8-bis(dimethylamino)naphthalene (DMAN), exhibits an extraordinarily high basicity for an aromatic amine, with a pKa​ of 12.1 in water and up to 18.62 in acetonitrile[1]. For drug development professionals and synthetic chemists, understanding the thermodynamic drivers—specifically the interplay between enthalpic relief of steric strain and entropic solvation penalties—is critical for designing superbases, organocatalysts, and targeted drug delivery vehicles. This whitepaper dissects the thermodynamic parameters ( ΔG , ΔH , ΔS ) governing these systems and provides field-proven, self-validating protocols for their empirical measurement.

The Mechanistic Drivers of Superbasicity

The basicity of an amine is classically governed by the availability of its nitrogen lone pair and the stabilization of the resulting conjugate acid by the solvent. However, peri-substituted naphthalenes defy standard linear free-energy relationships due to their unique structural constraints.

Enthalpic Contributions ( ΔH ): Strain Relief and SSHBs

The protonation of DMAN is highly exothermic, with an enthalpy of protonation ( ΔHprot​ ) in water of approximately −65±4 kJ mol−1 [2]. This massive enthalpic driving force originates from two primary structural phenomena:

• Relief of Steric Strain: In the neutral state, the two bulky dimethylamino groups are forced into close proximity (the peri positions), resulting in severe electrostatic repulsion between the nitrogen lone pairs. Protonation collapses this repulsion, chelating the proton between the two nitrogens[3].

• Short, Strong Hydrogen Bonds (SSHB): The conjugate acid ( DMANH+ ) forms an intramolecular N⋅⋅⋅H⋅⋅⋅N hydrogen bond. Because the donor-acceptor distance is forced below a critical threshold by the rigid naphthalene backbone, the potential energy surface transitions to a low-barrier or no-barrier single minimum, forming an SSHB with exceptional covalent character[4].

Entropic Contributions ( ΔS ): The "Hidden Proton" Effect

While enthalpy drives the protonation, the entropic landscape ( ΔS ) dictates the molecule's anomalous solvent dependency. Standard aliphatic amines (e.g., DABCO) experience a significant entropic penalty upon protonation in water due to the solvent molecules rigidly ordering themselves around the newly formed, highly localized N−H+ charge.

Conversely, the proton in DMANH+ is deeply buried within the hydrophobic cleft of the methyl groups. This "hidden proton" does not participate in normal hydrogen bonding with the bulk solvent[2]. Consequently, the calculated enthalpy of solution for gaseous DMANH+ is abnormally low compared to standard ammonium ions, confirming a lack of specific chemical interactions between the chelated proton and the solvent[2].

Solvent Effects: Water vs. DMSO

The thermodynamic parameters of proton sponges are exquisitely sensitive to the dielectric and hydrogen-bonding capacity of the medium. The basicity of DMAN is dramatically reduced when transitioning from water ( pKa​ 12.1) to dimethyl sulfoxide (DMSO, pKa​ 7.5)[1].

Why does this occur? In DMSO, a polar aprotic solvent, standard amines like DABCO maintain their basicity because DMSO is an excellent hydrogen-bond acceptor. However, because the DMANH+ proton is sterically shielded, it cannot hydrogen-bond to the oxygen of DMSO. The solvation of neutral DMAN in DMSO is heavily entropy-controlled, aligning with the solvation behavior of large aromatic compounds rather than typical amines[2]. Therefore, the DMANH+/DMAN system serves as an excellent reference point for determining the free energy of transfer of H+ between solvents without the confounding variable of specific solvent-solute hydrogen bonding[2].

Quantitative Thermodynamic Summary

Compound	Solvent	pKa​	ΔHprot​ (kJ/mol)	Primary Solvation Behavior
DMAN	Water	12.1	-65.0	Hydrophobic hydration; shielded proton
DMAN	DMSO	7.5	Anomalously low	Entropy-controlled aromatic solvation
DABCO	Water	8.8	-35.0 (approx)	Strong H-bonding of conjugate acid to water
DABCO	DMSO	8.9	-	Unchanged basicity; H-bonding to DMSO

Data synthesized from authoritative calorimetric and potentiometric studies[1],[2].

Thermodynamic Cycle of Protonation

To fully isolate the intrinsic basicity from solvent effects, we must evaluate the thermodynamic cycle connecting the gas phase to the solution phase.

Caption: Thermodynamic cycle decoupling intrinsic gas-phase protonation from solvent-specific hydration enthalpies.

Experimental Methodologies

As an application scientist, I frequently encounter discrepancies in literature pKa​ values derived from indirect calculations. To establish a self-validating system, one must measure ΔH directly via Isothermal Titration Calorimetry (ITC) rather than relying solely on the van 't Hoff equation, which propagates errors over narrow temperature ranges[1].

Protocol 1: Direct Determination of ΔHprot​ via Isothermal Titration Calorimetry (ITC)

Causality Check: Why ITC? Direct calorimetric measurement avoids the assumption that ΔH is temperature-independent (which is false for systems with large changes in heat capacity, ΔCp​ , upon solvation).

Step-by-Step Workflow:

• Solvent Preparation & Degassing: Prepare a 0.1 M solution of DMAN in HPLC-grade water (with 5% methanol if solubility is an issue). Crucial Step: Degas the solution under vacuum for 15 minutes. Dissolved gases will cause cavitation (micro-bubbles) during the titration, leading to erratic baseline spikes that ruin the integration of the heat signal.

• Titrant Preparation: Prepare a 1.0 M solution of Perchloric Acid ( HClO4​ ). We use HClO4​ because the perchlorate anion is weakly coordinating, preventing secondary enthalpic signals from ion-pairing events.

• Thermal Equilibration: Load the sample cell with the DMAN solution and the syringe with the acid. Equilibrate the system at exactly 298.15 K. Wait for the baseline variance to drop below 10 ncal/s.

• Injection Parameters: Program the instrument for 25 injections of 2 μL each, with a 150-second spacing between injections. The long spacing is required because the steric hindrance of the peri-dimethylamino groups slows the proton transfer kinetics compared to unhindered amines.

• Data Fitting: Integrate the area under each injection peak. Fit the resulting isotherm to an independent binding model to extract ΔH (enthalpy), Ka​ (binding constant), and n (stoichiometry). Calculate ΔS using ΔG=−RTln(Ka​) and ΔG=ΔH−TΔS [1].

Protocol 2: Stereodynamic Analysis via Variable-Temperature NMR (VT-NMR)

Causality Check: To prove the existence of the SSHB and observe the stereolability of the protonated sponge, we must monitor the interconversion of diastereoisomers. Direct interconversion involves hydrogen bond fission and rotation-inversion of the non-protonated nitrogen center[4].

Step-by-Step Workflow:

• Sample Preparation: Dissolve the hydrogen iodide salt of DMAN ( DMANH+I− ) in deuterated dimethylformamide (DMF- d7​ ).

• Temperature Calibration: Calibrate the NMR probe temperature using an ethylene glycol standard. Accurate temperature measurement is non-negotiable for extracting reliable activation parameters ( ΔH‡ , ΔS‡ ).

• Spectral Acquisition: Acquire 13C NMR spectra from 100°C to 120°C. Below 100°C, the rates of interconversion are insufficient to attain reasonable magnetization transfer before relaxation of the 13CH3​ signal[4].

• Line-Shape Analysis: Perform dynamic NMR line-shape analysis on the methyl signals to extract the rate constants ( k ) at each temperature. Plot ln(k/T) vs 1/T (Eyring plot) to determine the entropy-driven nature of the hydrogen bond fission[4].

Caption: Self-validating ITC workflow for the direct measurement of protonation enthalpy.

Conclusion

The thermodynamics of peri-substituted naphthalene protonation are a masterclass in physical organic chemistry. The superbasicity of DMAN is not merely a function of electron donation, but a complex interplay of enthalpic strain relief and the formation of a highly covalent short, strong hydrogen bond (SSHB). Furthermore, the unique architecture of the proton sponge shields the chelated proton from the bulk solvent, leading to anomalous, entropy-driven solvation behaviors that drastically alter its pKa​ across different solvent systems. By employing rigorous, self-validating techniques like ITC and VT-NMR, researchers can accurately map these thermodynamic landscapes to engineer the next generation of organocatalysts and active pharmaceutical ingredients.

References

• Hodgson, P., Lloyd-Jones, G. C., Murray, M., Peakman, T. M., & Woodward, R. L. "Entropy-Driven Hydrogen Bonding: Stereodynamics of a Protonated, N,N-Chiral 'Proton Sponge'". cmu.edu / Chemistry.
• Wikipedia Contributors. "Acid dissociation constant". Wikipedia, The Free Encyclopedia.
• MDPI Contributors. "Phosphazenyl Phosphine Proton Sponges: Does the Proton-Chelating Effect Enhance Their Basicity?". MDPI.
• Benoit, R. L., Lefebvre, D., & Fréchette, M. "Basicity of 1,8-bis(dimethylamino)naphthalene and 1,4-diazabicyclo[2.2.2]octane in water and dimethylsulfoxide". Canadian Journal of Chemistry.

Sources

• 1. Acid dissociation constant - Wikipedia [en.wikipedia.org]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. mdpi.com [mdpi.com]
• 4. polymer.chem.cmu.edu [polymer.chem.cmu.edu]

Equilibrium Dynamics and Transannular Interactions of 8-(Dimethylamino)-1-acetonaphthone: A Technical Guide

Executive Summary

The rational design of conformationally restricted pharmacophores and "proton sponges" relies heavily on understanding peri-substituted naphthalene derivatives. Among these, 8-(dimethylamino)-1-acetonaphthone stands out due to the intense spatial proximity of its functional groups. This technical whitepaper dissects the compound's conformational dynamics in neutral solutions and its complex thermodynamic equilibria upon protonation. By mapping the causality between solvent nucleophilicity, transannular bond formation, and rotational barriers, this guide provides a robust framework for researchers studying medium-dependent molecular switches.

Conformational Equilibria in Neutral Solutions

In strictly neutral solutions, 8-(dimethylamino)-1-acetonaphthone does not exist as a static monomer. Instead, it undergoes a continuous dynamic equilibrium characterized by the interchange of the NMe2​ group [1].

The Causality of the Rotational Barrier

Because the dimethylamino group (position 8) and the acetyl group (position 1) are forced into close spatial proximity on the rigid naphthalene backbone, the nitrogen lone pair interacts directly with the carbonyl carbon. This transannular N⋅⋅⋅C=O interaction imparts a partial charge-separated character to the molecule ( N+⋅⋅⋅C−O− ).

Consequently, the N−C bond acquires partial double-bond character, restricting the free rotation of the NMe2​ group. The barrier to this interchange is highly solvent-dependent. Solvents with higher polarities and donicities differentially stabilize the charge-separated transition state, modulating the rotational barrier in a manner mathematically identical to the resonance-stabilized barriers observed in simple amides like N,N-dimethylacetamide (DMA) [1].

Fig 1. Conformational dynamics of NMe2 group interchange in neutral solutions.

Acid-Induced Thermodynamic Equilibria

While neutral solutions are dominated by conformational rotation, the introduction of an acid (e.g., Trifluoroacetic Acid, TFA) shifts the system into a competitive thermodynamic equilibrium between two distinct protonated states:

• N-protonated aminoketone (2)

• O-protonated transannular addition product (3)

Mechanistic Causality and Solvent Dependency

The preference for O- versus N-protonation is strictly medium-dependent. When titrated with TFA, the equilibrium distribution of species 2 and 3 is dictated by the nucleophilicity and polarity of the solvent [1].

• Low Nucleophilicity Solvents: A decrease in solvent nucleophilicity heavily favors the N-protonated form (2 ). Without sufficient solvent donicity to stabilize the highly localized positive charge and the structural strain of the closed transannular ring, the molecule defaults to protonating the more basic nitrogen center.

• Transannular Bond Formation: In the O-protonated state (3 ), X-ray crystallographic analysis of the crystalline trifluoroacetate salt proves that the transannular N⋅⋅⋅CO bond is formed to an extent of exactly 80% [1].

• Thermodynamics: The interconversion is quantifiable. In nitrobenzene ( PhNO2​ ), a solvent with exceptionally low nucleophilicity, the enthalpy change ( ΔH ) for the conversion of the O-protonated adduct (3 ) to the N-protonated aminoketone (2 ) is +2.6 kcal/mol [1].

Fig 2. Solvent-dependent equilibrium between N- and O-protonated states.

Self-Validating Experimental Protocols

To accurately measure these equilibrium constants, researchers must employ protocols that inherently validate their own data outputs.

Protocol A: Dynamic NMR (VT-NMR) for Neutral Solution Interchange

This protocol isolates the rotational barrier of the NMe2​ group in neutral conditions.

• Sample Preparation: Dissolve 8-(dimethylamino)-1-acetonaphthone in deuterated solvents of varying donicities (e.g., CDCl3​ , DMSO−d6​ ). Include Tetramethylsilane (TMS) as an internal standard.

• Self-Validating Temperature Calibration: Do not rely on the NMR spectrometer's digital thermocouple. Run a standard sample of pure methanol (for <298 K) or ethylene glycol (for >298 K). The chemical shift difference ( Δδ ) between the OH and CH3​/CH2​ protons provides an absolute, self-validating measurement of the exact sample temperature inside the probe.

• Spectral Acquisition: Acquire 1H NMR spectra at 5-degree increments, starting from ambient temperature down past the coalescence temperature of the NMe2​ protons.

• Line-Shape Analysis: Extract the rate constants ( k ) by fitting the broadened peaks to the Bloch-McConnell equations, subsequently using an Eyring plot to derive the activation enthalpy ( ΔH‡ ).

Protocol B: Acid Titration and Keq​ Determination

This workflow maps the thermodynamic equilibrium between species 2 and 3 .

• Titrant Preparation: Prepare standardized solutions of Trifluoroacetic Acid (TFA) in the target solvent.

• Incremental Titration: Add TFA in 0.2 molar equivalent increments to the neutral solution of 1 directly in the NMR tube.

• Self-Validating Integration: At ambient temperature, the interconversion rate between 2 and 3 is slow on the NMR timescale. Causality of choice: Because the exchange is slow, the spectrometer registers distinct, separate resonance peaks for both the N-protonated and O-protonated forms rather than a single averaged peak. This allows for direct, self-validating integration of the peak areas without requiring complex mathematical deconvolution.

• Equilibrium Calculation: Calculate the equilibrium constant ( Keq​=[3]/[2] ) directly from the integration ratios.

Quantitative Data Summary

The following table synthesizes the critical thermodynamic and kinetic parameters governing the equilibrium states of the compound.

Parameter	State / Condition	Solvent Medium	Value / Observation
NMe2​ Rotational Barrier	Neutral Solution	Variable	Solvent-dependent; mirrors N,N-dimethylacetamide
Protonation Preference	Acidic Titration	Low Nucleophilicity	Equilibrium heavily favors N-protonated form (2 )
Protonation Preference	Acidic Titration	High Nucleophilicity	Equilibrium shifts toward O-protonated form (3 )
Enthalpy Change ( ΔH )	Equilibrium Mixture (3 → 2 )	Nitrobenzene ( PhNO2​ )	+2.6 kcal/mol
Transannular N⋅⋅⋅CO Bond	Crystalline TFA Salt	Solid State	80% formed (via X-ray analysis)

References

• Schuster, I. I., Freyer, A. J., & Rheingold, A. L. (2000). N- vs O-Protonation and the Transannular Substituent Interaction in 8-(Dimethylamino)-1-acetonaphthone. The Journal of Organic Chemistry, 65(14), 4335–4341.[Link]

An In-depth Technical Guide to the Transannular N-CO Bond Formation in 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one

Abstract

This technical guide provides a comprehensive examination of the anticipated transannular N-CO bond formation in 1-[8-(dimethylamino)naphthalen-1-yl]ethan-1-one. While this specific molecule is not extensively characterized in existing literature, this document leverages well-established principles of physical organic chemistry and draws upon extensive data from analogous peri-substituted naphthalene systems, such as the renowned "proton sponges," to construct a predictive model of its synthesis, structure, and unique chemical behavior. This guide is intended for researchers, scientists, and professionals in drug development who are interested in the nuanced intramolecular interactions that govern molecular conformation and reactivity. We will explore a proposed synthetic pathway, predict key spectroscopic signatures, and delve into the mechanistic underpinnings of the dative N-CO interaction, supported by a robust framework of scientific literature.

Introduction: The Chemistry of Proximity in peri-Substituted Naphthalenes

The naphthalene scaffold, with its rigid geometry, provides a unique platform for studying through-space intramolecular interactions. When substituents are placed at the peri-positions (C1 and C8), they are forced into close proximity, leading to significant steric and electronic consequences. This steric clash can cause substantial distortion of the naphthalene plane, influencing the molecule's reactivity and physical properties in profound ways[1].

A quintessential example of this phenomenon is found in the class of compounds known as "proton sponges," the most famous of which is 1,8-bis(dimethylamino)naphthalene (DMAN)[2][3]. The two dimethylamino groups are sterically compelled to interact, leading to an exceptionally high basicity as protonation relieves this strain and allows for the formation of a strong intramolecular N-H-N hydrogen bond[2][3].

This guide focuses on a related system, 1-[8-(dimethylamino)naphthalen-1-yl]ethan-1-one, where one of the dimethylamino groups of DMAN is replaced by an acetyl group. This substitution introduces the intriguing possibility of a dative bond forming between the nitrogen of the dimethylamino group and the electrophilic carbonyl carbon of the acetyl group. This transannular N-CO interaction represents a fascinating case of intramolecular nucleophilic addition, driven by the unique spatial arrangement of the peri-substituents.

Proposed Synthesis of 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one

Synthetic Pathway

The proposed synthesis involves a three-step sequence:

• Monoprotection of 1,8-diaminonaphthalene: To selectively functionalize one of the amino groups, a standard protection strategy would be employed.

• Exhaustive Methylation: The remaining primary amine is converted to a dimethylamino group.

• Deprotection and Acetylation: Removal of the protecting group, followed by acetylation, would yield the target compound.

Caption: Proposed synthetic route for 1-[8-(dimethylamino)naphthalen-1-yl]ethan-1-one.

Detailed Experimental Protocol

Step 1: Synthesis of tert-Butyl (8-aminonaphthalen-1-yl)carbamate This procedure is adapted from a known method for the monoprotection of 1,8-diaminonaphthalene[4].

• To a solution of 1,8-diaminonaphthalene (1.0 eq) in dry tetrahydrofuran (THF), add triethylamine (2.1 eq).

• Slowly add a solution of di-tert-butyl dicarbonate ((Boc)₂O, 1.1 eq) in THF.

• Stir the reaction mixture at room temperature for 24 hours.

• Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Step 2: Synthesis of tert-Butyl (8-(dimethylamino)naphthalen-1-yl)carbamate This step involves the exhaustive methylation of the remaining free amino group[4].

• To a flask containing tert-butyl (8-aminonaphthalen-1-yl)carbamate (1.0 eq) and sodium carbonate (6.5 eq), add acetonitrile.

• Add dimethyl sulfate (7.0 eq) and heat the mixture to reflux for 12 hours.

• After cooling, concentrate the mixture, dilute with water, and extract with dichloromethane. The organic layers are combined, dried, and the solvent is removed to yield the product.

Step 3: Synthesis of 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one This final step involves deprotection followed by acetylation.

• Dissolve tert-butyl (8-(dimethylamino)naphthalen-1-yl)carbamate (1.0 eq) in dichloromethane and add trifluoroacetic acid (TFA, 40 eq) dropwise. Stir for 12 hours at room temperature to effect deprotection[4].

• Quench the reaction with aqueous NaOH and extract the product, N¹,N¹-dimethylnaphthalene-1,8-diamine, with dichloromethane.

• To a solution of the resulting diamine in a non-protic solvent like dichloromethane, add pyridine (1.2 eq) and cool in an ice bath.

• Slowly add acetyl chloride (1.1 eq) and allow the reaction to warm to room temperature.

• After completion, wash the reaction mixture with dilute acid, then with brine, dry over anhydrous sulfate, and purify by chromatography to obtain the final product.

Predicted Spectroscopic and Structural Characteristics

The formation of a transannular N-CO bond would create a zwitterionic resonance structure, significantly altering the electronic environment and, consequently, the spectroscopic properties of the molecule compared to a standard aryl ketone.

Caption: Equilibrium between the open and closed (zwitterionic) forms.

NMR Spectroscopy

The ¹H and ¹³C NMR spectra are expected to provide strong evidence for the N-CO interaction.

Nucleus	Predicted Chemical Shift (ppm)	Rationale
¹H (N-CH₃)	3.0 - 3.5	Deshielded compared to DMAN (around 2.8 ppm) due to the partial positive charge on the nitrogen in the zwitterionic form.
¹H (CO-CH₃)	2.5 - 2.8	Slightly deshielded due to the proximity to the aromatic system.
¹³C (N-CH₃)	45 - 50	Similar to DMAN, but potentially shifted due to the change in hybridization and charge at the nitrogen.
¹³C (C=O)	190 - 200	Significantly shielded compared to a typical aryl ketone (~195-205 ppm) due to the contribution of the zwitterionic resonance structure, which imparts more single-bond character to the carbonyl group.
¹³C (N-C₈)	145 - 150	Deshielded due to the electron-withdrawing nature of the positively charged nitrogen.

The observation of a significantly upfield-shifted carbonyl carbon resonance would be a key diagnostic indicator of the transannular N-CO interaction.

Infrared (IR) Spectroscopy

The position of the carbonyl stretching frequency (ν(C=O)) in the IR spectrum is highly sensitive to the bond order of the carbonyl group.

• Typical Aryl Ketone: A standard aryl ketone exhibits a strong ν(C=O) band in the range of 1685-1665 cm⁻¹[5][6].

• Predicted for the Title Compound: Due to the N-CO interaction, the C=O bond order is reduced. This is expected to cause a significant redshift (lowering of frequency) of the carbonyl stretch to 1630-1650 cm⁻¹ . This value would be unusually low for a ketone and would suggest a strong intramolecular interaction.

X-ray Crystallography

A single-crystal X-ray diffraction study would provide definitive proof of the N-CO bond. Key structural features to look for would include:

• N•••C Distance: A distance significantly shorter than the sum of the van der Waals radii of nitrogen and carbon (~3.25 Å) would indicate a bonding interaction.

• C=O Bond Length: An elongation of the carbonyl bond beyond the typical ~1.22 Å for a ketone would support the zwitterionic character.

• Pyramidalization at the Carbonyl Carbon: The geometry of the acetyl group would likely deviate from perfect trigonal planar, with the carbonyl carbon showing some degree of pyramidalization as it moves towards sp³ hybridization.

• Naphthalene Core Distortion: Significant out-of-plane distortion of the naphthalene skeleton would be expected to accommodate the transannular bond[1].

In-depth Analysis of the Transannular N-CO Interaction

The formation of the dative N-CO bond is a consequence of both steric and electronic factors. The peri-positioning forces the nucleophilic nitrogen lone pair and the electrophilic carbonyl carbon into close proximity.

Mechanism and Driving Forces

The interaction can be viewed as an intramolecular nucleophilic attack of the amine on the carbonyl group. The stability of the resulting zwitterionic structure is the primary driving force. This stability arises from:

• Relief of Steric Strain: The formation of the new bond can alleviate some of the steric repulsion between the dimethylamino and acetyl groups.

• Favorable Electrostatics: The interaction between the electron-rich nitrogen and the electron-poor carbonyl carbon is electrostatically favorable.

Computational Insights

While no specific computational studies on this molecule are available, density functional theory (DFT) calculations would be invaluable for a deeper understanding. Such studies on similar systems have provided significant insights[7][8].

• Natural Bond Orbital (NBO) Analysis: This would quantify the charge transfer from the nitrogen lone pair to the antibonding orbital of the C=O group (nN → π*C=O), providing a measure of the strength of the interaction.

• Quantum Theory of Atoms in Molecules (QTAIM): This analysis could identify a bond critical point between the nitrogen and carbonyl carbon, characterizing the nature and strength of the N-CO bond.

• Energy Calculations: Comparing the energies of the "open" and "closed" (N-CO bonded) conformations would reveal the thermodynamic favorability of the transannular interaction.

Implications and Potential Applications

The existence of a significant N-CO transannular interaction would have several important chemical consequences:

• Basicity: The involvement of the nitrogen's lone pair in the dative bond would drastically reduce the basicity of the dimethylamino group compared to DMAN.

• Reactivity of the Carbonyl Group: The carbonyl carbon would be less electrophilic and less susceptible to attack by external nucleophiles.

• Chiroptical Properties: The distorted, non-planar naphthalene system could exhibit interesting chiroptical properties.

These unique characteristics could be exploited in the design of novel catalysts, molecular switches, or sensors where the N-CO interaction can be modulated by external stimuli such as pH or light.

Conclusion

This technical guide has presented a detailed, predictive analysis of the transannular N-CO bond formation in 1-[8-(dimethylamino)naphthalen-1-yl]ethan-1-one. By drawing upon the rich chemistry of peri-substituted naphthalenes, we have proposed a viable synthetic route and predicted the key spectroscopic and structural features that would signify this intramolecular interaction. The formation of a dative N-CO bond is anticipated to significantly alter the molecule's electronic structure, leading to a shielded ¹³C NMR signal for the carbonyl carbon and a red-shifted C=O stretching frequency in the IR spectrum. While this guide provides a robust theoretical framework, experimental validation through synthesis and rigorous characterization is essential to fully elucidate the fascinating chemistry of this molecule. The insights gained from such studies will undoubtedly contribute to a deeper understanding of intramolecular interactions and their role in molecular design.

References

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• Illinois State University. (2015). Infrared Spectroscopy. [Link]

• (Reference

• University of Calgary. (n.d.). Carbonyl - compounds - IR - spectroscopy. [Link]

• Wikipedia. (2023). 1,8-Bis(dimethylamino)naphthalene. [Link]

• Garratt, S. A., Hughes, D. L., & Le, K. A. (2015). Synthesis, Theoretical Analysis, and Experimental pKa Determination of a Fluorescent, Nonsymmetric, In–Out Proton Sponge. The Journal of Organic Chemistry, 80(21), 10853–10860. [Link]

• (Reference
• (Reference
• (Reference
• (Reference
• (Reference

• Einspahr, H., Robert, J. B., & Roberts, J. D. (1973). Peri interactions: an X-ray crystallographic study of the structure of 1,8-bis(dimethylaminonaphthalene). Acta Crystallographica Section B: Structural Crystallography and Crystal Chemistry, 29(8), 1611-1617. [Link]

• (Reference
• Alder, R. W., Bowman, P. S., Steele, W. R. S., & Winterman, D. R. (1968). The remarkable basicity of 1,8-bis(dimethylamino)naphthalene.
• (Reference

• Hernández-Fernández, E., et al. (2025). Computational Study of Catalytic Poisoning Mechanisms in Polypropylene Polymerization: The Impact of Dimethylamine and Diethylamine on the Deactivation of Ziegler–Natta Catalysts and Co-Catalysts. Polymers, 17(13), 2639. [Link]

• Jeba Reeda, V. S., et al. (2024). Conformational stability, quantum computational (DFT), vibrational, electronic and non-covalent interactions (QTAIM, RDG and IGM) of antibacterial compound N-(1-naphthyl)ethylenediamine dihydrochloride. Journal of Molecular Structure, 1295, 137043. [Link]

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• 5. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
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• 7. Computational Study of Catalytic Poisoning Mechanisms in Polypropylene Polymerization: The Impact of Dimethylamine and Diethylamine on the Deactivation of Ziegler–Natta Catalysts and Co-Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Conformational stability, quantum computational (DFT), vibrational, electronic and non-covalent interactions (QTAIM, RD… [ouci.dntb.gov.ua]

Protocols & Analytical Methods

Titration protocols for 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one using trifluoroacetic acid

Application Notes & Protocols

Topic: Quantitative Determination of 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one via Non-Aqueous Acid-Base Titration using Trifluoroacetic Acid

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide for the quantitative analysis of 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one, a weakly basic aromatic amine, using trifluoroacetic acid (TFA) as a titrant. Due to the weak basicity of the tertiary amine and its limited aqueous solubility, a non-aqueous titration approach is mandated for achieving a sharp and accurate endpoint. We present two robust protocols: a primary method utilizing potentiometric endpoint detection and a secondary, alternative method based on spectrophotometric monitoring. The causality behind experimental choices, such as solvent selection and endpoint determination, is thoroughly discussed to provide a framework for methodological adaptation and troubleshooting. These protocols are designed to be self-validating, ensuring a high degree of precision and accuracy for purity assessment and quantification in research and quality control settings.

Scientific Principles and Rationale

The core of this analysis is a classic acid-base neutralization reaction. The analyte, 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one, possesses a dimethylamino group (-N(CH₃)₂) at the 8-position of the naphthalene ring. This functional group acts as a Lewis base, capable of accepting a proton. The titrant, trifluoroacetic acid (CF₃COOH), is a very strong organic acid (pKa ≈ 0.23), ensuring a complete and stoichiometric reaction with the weak base.[1]

The reaction proceeds as follows:

Figure 1: Neutralization reaction between 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one and Trifluoroacetic Acid.

The Imperative for a Non-Aqueous Medium

Titrating a weak base with a strong acid in an aqueous medium presents two significant challenges.[2][3][4][5] Firstly, the analyte's organic structure suggests poor water solubility. Secondly, water is an amphiprotic solvent; it can act as a weak acid, competing with the titrant, or as a weak base. This "leveling effect" of water would obscure the endpoint, making it diffuse and difficult to detect accurately.[6][7]

To overcome this, a non-aqueous solvent system is employed. Aprotic or protogenic solvents are ideal. For this application, glacial acetic acid is a recommended protogenic solvent. It enhances the apparent basicity of the amine, leading to a more pronounced potential jump at the equivalence point.[6][8]

Endpoint Detection Strategies

Potentiometric Detection: This is the gold-standard for non-aqueous titrations.[9][10] A combination electrode (or a specific non-aqueous electrode) measures the potential (in millivolts) of the solution as the titrant is added. The equivalence point, where moles of acid equal moles of base, is marked by the most significant change in potential per unit volume of titrant added. This point is accurately determined from the peak of the first derivative of the titration curve.

Spectrophotometric Detection: An alternative method leverages the change in the electronic structure of the analyte upon protonation. Aromatic amines often exhibit distinct UV-Vis absorption spectra for their free base and protonated (conjugate acid) forms.[11] By monitoring the absorbance at a specific wavelength where the difference between the two forms is maximal, the equivalence point can be determined from the inflection point of the absorbance vs. titrant volume curve.

Materials and Reagents

Reagent / Equipment	Specification	Supplier Example	Notes
1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one	≥98% Purity	Sigma-Aldrich, etc.	Store desiccated.
Trifluoroacetic Acid (TFA)	Reagent Grade, ≥99%	Sigma-Aldrich, etc.	Highly corrosive. Handle in a fume hood.[12][13]
Glacial Acetic Acid	ACS Grade	Fisher Scientific, etc.	Anhydrous conditions preferred.
Potassium Hydrogen Phthalate (KHP)	Primary Standard	NIST or equivalent	For standardization of base (if preparing TFA from anhydride).
Crystal Violet Indicator	ACS Grade	Sigma-Aldrich, etc.	For visual titration (not primary method).
Autotitrator with Electrode	Potentiometric Titrator	Mettler Toledo, Metrohm	Equipped with a non-aqueous compatible pH electrode (e.g., Ag/AgCl).
Spectrophotometer	UV-Vis capability	Agilent, Shimadzu	Required for Protocol 2.
Analytical Balance	4-decimal place (0.1 mg)	Mettler Toledo, Sartorius
Class A Glassware	Burettes, Pipettes, Volumetric Flasks

Experimental Workflow Visualization

Caption: Workflow for Potentiometric Titration.

Protocol 1: Potentiometric Titration

This protocol provides a detailed methodology for the accurate determination of 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one using an autotitrator.

Reagent Preparation

• Preparation of 0.1 M Trifluoroacetic Acid (TFA) in Glacial Acetic Acid:

  • Caution: Perform all steps in a certified chemical fume hood. TFA is highly corrosive and volatile.[12][13]

  • Add approximately 500 mL of glacial acetic acid to a 1 L volumetric flask.

  • Carefully measure 7.6 mL of trifluoroacetic acid (≥99%) and slowly add it to the flask.

  • Dilute to the 1 L mark with glacial acetic acid, cap, and mix thoroughly.

• Standardization of TFA Titrant:

  • While TFA is a strong acid, for highest accuracy, standardization is recommended. This is typically done against a known base soluble in the chosen solvent, such as a standardized solution of sodium acetate in acetic acid or by using a primary standard like tris(hydroxymethyl)aminomethane. For this protocol, we will assume the use of high-purity TFA allows for direct use, but for GMP/GLP compliance, standardization is required.

Titration Procedure

• Sample Preparation:

  • Accurately weigh approximately 150-200 mg of 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one into a 100 mL titration beaker. Record the weight to the nearest 0.1 mg.

  • Add 50 mL of glacial acetic acid to the beaker.

  • Stir with a magnetic stirrer until the sample is completely dissolved.

• Instrument Setup:

  • Set up the autotitrator according to the manufacturer's instructions.

  • Condition the non-aqueous electrode by immersing it in glacial acetic acid for at least 10 minutes prior to the first use.

  • Rinse the electrode with fresh glacial acetic acid and place it into the sample solution. Ensure the electrode tip and the burette tip are submerged.

• Titration Execution:

  • Begin the titration, using dynamic dosing if available. The titrator will add the 0.1 M TFA solution and record the potential (mV) after each addition.

  • The titration is complete when the instrument detects a large, stable potential jump, indicating the endpoint has been passed.

  • Record the volume of titrant consumed at the equivalence point (V_eq). Most modern titrators will automatically calculate this from the first or second derivative of the curve.

Data Analysis and Calculation

The purity of the analyte is calculated using the following formula:

Purity (%) = (V_eq × M_TFA × MW_analyte) / (W_sample) × 100

Where:

• V_eq: Volume of TFA titrant at the equivalence point (in L).

• M_TFA: Molarity of the standardized TFA solution (in mol/L).

• MW_analyte: Molecular weight of 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one (227.29 g/mol ).

• W_sample: Weight of the analyte sample (in g).

Protocol 2: Spectrophotometric Titration (Alternative Method)

This method is useful when an autotitrator is unavailable but a UV-Vis spectrophotometer is.

Preliminary Steps: Wavelength Selection

• Prepare two separate solutions:

  • Solution A (Free Base): Dissolve a small, known amount of the analyte in glacial acetic acid.

  • Solution B (Protonated Form): Take an aliquot of Solution A and add a stoichiometric excess of TFA.

• Scan both solutions across the UV-Vis spectrum (e.g., 250-450 nm).

• Identify a wavelength (λ_max) where the difference in absorbance between Solution A and Solution B is maximal. This wavelength will be used for monitoring the titration.

Titration Procedure

• Accurately prepare a dilute solution of the analyte in glacial acetic acid in a quartz cuvette.

• Place the cuvette in the spectrophotometer and set the instrument to read absorbance at the predetermined λ_max.

• Using a microliter syringe or a fine-tipped pipette, add small, precise aliquots of the standardized 0.1 M TFA titrant directly into the cuvette.

• After each addition, mix the solution thoroughly (by gentle inversion or with a micro-stirrer) and record the absorbance and the total volume of titrant added.

• Continue adding titrant well past the expected equivalence point.

Data Analysis

• Plot the recorded absorbance (Y-axis) versus the volume of TFA added (X-axis).

• The resulting curve should show two distinct linear regions connected by a sharp inflection.

• The equivalence point is the volume of titrant corresponding to the intersection of the extrapolations of these two linear portions.

Troubleshooting and Expert Insights

• Issue: Drifting or unstable potential readings.

  • Cause & Solution: This is often due to a dry electrode membrane or contamination. Ensure the electrode is properly conditioned in a non-aqueous solvent before use and that the filling solution is correct for non-aqueous applications. Moisture contamination can also cause this; ensure all solvents and glassware are as anhydrous as possible.[6]

• Issue: A shallow or indistinct endpoint.

  • Cause & Solution: The analyte may be too weakly basic for the chosen solvent. Using a more acidic (protogenic) solvent like glacial acetic acid can enhance basicity and sharpen the endpoint.[6] Alternatively, ensure the titrant concentration is appropriate for the amount of analyte being tested.

• Expert Insight: The structure of 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one is related to the class of "proton sponges," which are known for their exceptionally high basicity due to steric strain relief upon protonation.[14][15][16] This inherent property makes it an excellent candidate for this titration, and a sharp, well-defined endpoint should be achievable under the correct non-aqueous conditions.

Safety Precautions

• Trifluoroacetic Acid (TFA): TFA is a strong, corrosive acid that can cause severe chemical burns and is harmful if inhaled.[12][13] Always handle it in a chemical fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves.

• Glacial Acetic Acid: This is a corrosive and flammable liquid. Handle with appropriate PPE in a well-ventilated area.

• Waste Disposal: Neutralize all acidic waste according to your institution's safety guidelines before disposal.

Visualization of Titration Principle

Caption: Protonation of the basic analyte by the acidic titrant.

References

• TFA - trifluoroacetic acid (C2HF3O2) - GazFinder. GazFinder.
• Trifluoroacetic acid | 76-05-1. ChemicalBook.
• Trifluoroacetic Acid: A Narrative Review on Physico-Chemical Properties, Exposure Pathways, and Toxicological Concerns. MDPI.
• Trifluoroacetic acid | CF3COOH | CID 6422. PubChem.
• Endpoint Detection Methods in Titrimetry. Yakugaku Zasshi.
• Trifluoroacetic acid. Wikipedia.
• Non-Aqueous Titr
• Non Aqueous Titr
• Non Aqueous titration: Definition, Principle and Applic
• SPECTROPHOTOMETRIC DETERMINATION OF THE PKA'S OF SOME AROMATIC AMINES.
• 2.6.
• Spectrophotometric Determination of Some Arom
• A new spectrophotometric method for the determination of primary arom
• Weak base–strong acid titr
• The titration of a WEAK base with a STRONG acid. John Straub's lecture notes, Boston University.
• STRONG ACID WEAK BASE TITR
• Titration of a Weak Base by a Strong Acid. Chemistry Steps.
• Titration of a weak base with a strong acid. Khan Academy.
• 1,8-Bis(dimethylamino)naphthalene. Wikipedia.
• Non-Aqueous Titrations: Potentiometric Titration of Some Primary Amines.
• Proton sponge | C14H18N2 | CID 88675.
• 1,8-Bis(dimethylamino)naphthalene. Wikidoc.

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• 2. Khan Academy [khanacademy.org]
• 3. John Straub's lecture notes [people.bu.edu]
• 4. interactive.cornish.edu - STRONG ACID WEAK BASE TITRATION [interactive.cornish.edu]
• 5. Titration of a Weak Base by a Strong Acid - Chemistry Steps [general.chemistrysteps.com]
• 6. copbela.org [copbela.org]
• 7. digicollections.net [digicollections.net]
• 8. depthofbiology.com [depthofbiology.com]
• 9. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 10. researchgate.net [researchgate.net]
• 11. apps.dtic.mil [apps.dtic.mil]
• 12. Respiratory protection equipments C2HF3O2 (TFA - trifluoroacetic acid), CAS number 76-05-1 [en.gazfinder.com]
• 13. Trifluoroacetic acid - Wikipedia [en.wikipedia.org]
• 14. 1,8-Bis(dimethylamino)naphthalene - Wikipedia [en.wikipedia.org]
• 15. CAS 20734-58-1: Proton sponge | CymitQuimica [cymitquimica.com]
• 16. 1,8-Bis(dimethylamino)naphthalene - wikidoc [wikidoc.org]

Application Note: X-Ray Crystallography Sample Preparation for O-Protonated Aminoketone Salts

Target Audience: Structural Biologists, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Methodology & Protocol Guide

Introduction & Mechanistic Rationale

The structural characterization of O-protonated aminoketone salts via X-ray crystallography presents a formidable challenge in structural chemistry. In standard environments, the nitrogen atom of an aminoketone is significantly more basic than the carbonyl oxygen, making N-protonation the thermodynamic default. However, capturing the elusive O-protonated tautomer is critical for understanding reaction intermediates in superacid catalysis and the fundamental properties of highly distorted amide-like systems (1)[1].

To successfully isolate these species, the experimentalist must manipulate the energy landscape. In structurally constrained systems (e.g., bridged lactams or transannular interacting aminoketones), the energy gap between N- and O-protonation narrows, sometimes differing by only a few kcal/mol (2)[2]. By utilizing superacids (e.g., CF₃SO₃H) or specific non-coordinating counterions (e.g., BF₄⁻, SbF₆⁻) in non-nucleophilic environments, the highly electrophilic O-protonated oxonium species can be stabilized (3)[3].

Logical relationship governing the equilibrium shift from N- to O-protonation.

Quantitative Data: Tuning the Crystallization Environment

The success of O-protonation is highly dependent on the physical chemistry of the solvent and counterion. Table 1 summarizes how these variables impact the thermodynamics and crystallographic outcomes, demonstrating that a decrease in solvent nucleophilicity directly increases the yield of the O-protonated tautomer (4)[4]. Furthermore, planarized amide bonds favor O-protonation by approximately 10–15 kcal/mol due to resonance stabilization (5)[5].

Table 1: Thermodynamic and Environmental Effects on Aminoketone Protonation

Parameter	Condition	Dominant Species	Thermodynamic Impact	Crystallographic Outcome
Solvent Nucleophilicity	High (e.g., DMSO, MeOH)	N-Protonated	Overcomes steric/electronic barriers	N-protonated salt crystals
Solvent Nucleophilicity	Low (e.g., PhNO₂, CH₂Cl₂)	O-Protonated	Shifts equilibrium by ~2.6 kcal/mol	O-protonated salt crystals
Counterion	Coordinating (e.g., Cl⁻, Br⁻)	N-Protonated	Disrupts oxonium stability	Poor quality / N-protonated
Counterion	Non-Coordinating (e.g., BF₄⁻, SbF₆⁻)	O-Protonated	Stabilizes oxonium charge	High-resolution O-protonated
Molecular Geometry	Unconstrained Amide/Ketone	N-Protonated	N-protonation favored	N-protonated salt crystals
Molecular Geometry	Twisted/Bridged Scaffold	O-Protonated	Favors O-protonation by 10-15 kcal/mol	O-protonated salt crystals

Experimental Workflow & Causality

To ensure a self-validating and robust procedure, the following protocol integrates strict anhydrous techniques with intermediate spectroscopic validation.

Step-by-step experimental workflow for isolating O-protonated crystals.

Phase 1: Anhydrous O-Protonation

Causality: Water is a competitive base and nucleophile. Even trace ambient moisture will hydrate the complex or deprotonate the highly acidic oxonium species, leading to an immediate reversion to the thermodynamically favored N-protonated salt.

• Flame-dry all Schlenk flasks and crystallization vials under vacuum, then transfer them to an argon-filled glovebox (O₂ < 0.1 ppm, H₂O < 0.1 ppm).

• Dissolve the aminoketone base (1.0 mmol) in a rigorously dried, non-nucleophilic solvent (e.g., 5 mL of anhydrous nitrobenzene or dichloromethane).

• Slowly titrate 1.05 equivalents of a superacid (e.g., trifluoromethanesulfonic acid, CF₃SO₃H) into the solution at -20 °C. Alternatively, use a combination of trifluoroacetic acid (TFA) and a non-coordinating counterion source (e.g., AgBF₄) to force the equilibrium.

• Self-Validation Step: Withdraw a 50 µL aliquot, evaporate the solvent under a stream of dry nitrogen, and perform solid-state ATR-FTIR. The disappearance of the strong C=O stretch (typically ~1690 cm⁻¹) and the appearance of C–O single bond character confirms successful O-protonation before committing to crystallization.

Phase 2: Crystal Growth via Vapor Diffusion

Causality: Slow kinetics are required to prevent the precipitation of amorphous kinetic products. Maintaining sub-ambient temperatures stabilizes the O-protonated oxonium ion against thermal rearrangement.

• Filter the protonated solution through a 0.22 µm PTFE syringe filter into a 1-dram inner crystallization vial.

• Place the inner vial (uncapped) inside a 20 mL outer scintillation vial containing 5 mL of an anhydrous anti-solvent (e.g., dry pentane or hexanes).

• Seal the outer vial tightly with a Teflon-lined cap and wrap it in Parafilm.

• Store the setup undisturbed at -20 °C to -40 °C for 3 to 7 days to allow slow vapor diffusion and nucleation.

Phase 3: Crystal Harvesting & Cryoprotection

Causality: O-protonated crystals are exceptionally hygroscopic. Exposure to ambient humidity during transit to the goniometer causes immediate phase changes, solvent loss, or complete loss of crystallinity.

• Pre-cool the microscope stage using a custom cold-stage setup if available. Prepare a thick drop of anhydrous Paratone-N or Fomblin Y oil on a glass slide.

• Rapidly transfer the crystals directly from the mother liquor into the cryoprotectant drop. The hydrophobic oil provides an essential kinetic barrier against atmospheric moisture.

• Using micro-tools, separate a suitable single crystal (avoiding twinned clusters) and mount it onto a MiTeGen loop.

• Immediately plunge the loop into the 100 K nitrogen cold stream of the X-ray diffractometer to kinetically trap the structure and minimize thermal motion during data collection.

References

• N- vs O-Protonation and the Transannular Substituent Interaction in 8-(Dimethylamino)-1-acetonaphthone The Journal of Organic Chemistry - ACS Publications[Link]

• Transformations of Conjugated Enynones in the Superacid CF3SO3H. Synthesis of Butadienyl Triflates, Indanones, and Indenes The Journal of Organic Chemistry - ACS Publications[Link]

• Structures of the Most Twisted Thioamide and Selenoamide: Effect of Higher Chalcogens of Twisted Amides on N C(X) Resonance National Institutes of Health (NIH) - PMC[Link]

• Bridged Lactams as Model Systems for Amidic Distortion Wiley-VCH[Link]

• Protonation of CH3N3 and CF3N3 in Superacids: Isolation and Structural Characterization of Long‐Lived Methyl‐ and Trifluoromethylamino Diazonium Ions ResearchGate[Link]

Sources

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• 2. Structures of the Most Twisted Thioamide and Selenoamide: Effect of Higher Chalcogens of Twisted Amides on N─C(X) Resonance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. application.wiley-vch.de [application.wiley-vch.de]

Preparation of 8-(dimethylamino)-1-acetonaphthone tetrafluoroborate salts

Title: Preparation of 8-(Dimethylamino)-1-acetonaphthone Tetrafluoroborate Salts: Probing N- vs O-Protonation and Transannular Interactions

Overview Peri-substituted naphthalenes, such as 1,8-bis(dimethylamino)naphthalene (commonly known as "proton sponges"), have long fascinated chemists due to their unique steric and electronic properties. Replacing one of the dimethylamino groups with an acetyl group yields 8-(dimethylamino)-1-acetonaphthone (1 ). This molecule exhibits a remarkable phenomenon upon protonation: a solvent-dependent equilibrium between an N-protonated aminoketone (2 ) and an O-protonated transannular addition product (3 ).

This Application Note details the synthesis of 1 , the preparation of its tetrafluoroborate salt, and the mechanistic rationale behind its dynamic protonation equilibrium.

Mechanistic Rationale: N- vs O-Protonation

When 8-(dimethylamino)-1-acetonaphthone is treated with a strong acid, the proton can reside on either the nitrogen atom or the oxygen atom of the carbonyl group:

• N-Protonation (Form 2) : The proton localizes on the dimethylamino nitrogen, leaving the acetyl group intact.

• O-Protonation (Form 3) : The proton localizes on the carbonyl oxygen. The proximity of the peri-substituents forces the nitrogen lone pair to interact with the electrophilic carbonyl carbon, forming a transannular N···CO bond and creating a cyclic, hemiketal-like cation.

The preference for O- or N-protonation is highly medium-dependent. According to dynamic NMR measurements and titration studies, the equilibrium distribution of 2 and 3 , when paired with a non-coordinating anion like tetrafluoroborate ( BF4−​ ), depends on both the nucleophilicity and the polarity of the solvent[1]. A decrease in solvent nucleophilicity increases the amount of the N-protonated form (2 )[2]. In contrast, in solvents like nitrobenzene ( PhNO2​ ), the O-protonated transannular product (3 ) is favored, with the enthalpy change for the 3 → 2 conversion amounting to 2.6 kcal/mol[1]. X-ray crystallographic analysis of related trifluoroacetate salts indicates that the transannular N···CO bond in 3 is formed to an extent of approximately 80%[1].

Experimental Protocols

Protocol A: Synthesis of 8-(Dimethylamino)-1-acetonaphthone (1)

Causality & Insight: The synthesis relies on the directed peri-lithiation of 1-(dimethylamino)naphthalene. The addition of N,N,N',N'-tetramethylethylenediamine (TMEDA) is critical; it breaks down the hexameric aggregates of n-butyllithium into highly reactive monomers, facilitating deprotonation at the sterically hindered 8-position[3].

• Lithiation : In an oven-dried Schlenk flask under argon, dissolve 1-(dimethylamino)naphthalene (10 mmol) in anhydrous diethyl ether (30 mL). Add TMEDA (12 mmol).

• Deprotonation : Cool the mixture to 0 °C and add n-butyllithium (1.6 M in hexanes, 12 mmol) dropwise. Stir at room temperature for 12 hours to ensure complete formation of 8-(dimethylamino)-1-naphthyllithium.

• Acetylation : Cool the reaction mixture to -78 °C. Slowly add anhydrous N,N-dimethylacetamide (DMAc, 15 mmol). Note: DMAc is preferred over acetyl chloride to prevent over-addition and tertiary alcohol formation.

• Workup : Allow the mixture to warm to room temperature over 2 hours. Quench with saturated aqueous NH4​Cl (20 mL). Extract with dichloromethane (3 × 20 mL), dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification : Purify the crude product via silica gel column chromatography (eluent: hexane/ethyl acetate) to isolate 1 as a pale yellow oil or solid.

Protocol B: Preparation of the Tetrafluoroborate Salt

Causality & Insight: Tetrafluoroboric acid diethyl ether complex ( HBF4​⋅Et2​O ) is utilized because the resulting BF4−​ anion is weakly coordinating. This ensures that the N- vs O-protonation equilibrium is dictated purely by the solvent's properties rather than ion-pairing artifacts[1].

• Dissolution : Dissolve purified 1 (2 mmol) in anhydrous dichloromethane (10 mL) under an inert atmosphere.

• Acidification : Cool the solution to 0 °C. Add HBF4​⋅Et2​O (2.1 mmol) dropwise via a glass syringe. The solution may change color as the protonated species form.

• Precipitation : Stir for 30 minutes at 0 °C. Slowly add cold, anhydrous diethyl ether (30 mL) to precipitate the tetrafluoroborate salt.

• Isolation : Filter the precipitate rapidly under a blanket of argon (to prevent moisture absorption), wash with cold diethyl ether (2 × 10 mL), and dry under high vacuum to yield the tetrafluoroborate salt of 1 as a crystalline solid.

Protocol C: NMR Titration and Equilibrium Validation

Causality & Insight: The interconversion rate between 2 and 3 is slow on the NMR timescale at ambient temperature[2]. This self-validating system allows for the direct integration of distinct 1H NMR signals (specifically the N-methyl protons) to precisely quantify the equilibrium constant ( Keq​ ) in different solvents.

• Sample Preparation : Dissolve 15 mg of the tetrafluoroborate salt in 0.6 mL of the desired deuterated solvent (e.g., CD2​Cl2​ , CD3​CN , or PhNO2​-d5​ ) in an NMR tube.

• Data Acquisition : Acquire 1H and 13C NMR spectra at 298 K.

• Analysis : Identify the N-methyl signals for the N-protonated form 2 (typically shifted downfield due to the adjacent positive charge) and the O-protonated form 3 . Calculate the ratio of 2 :3 via signal integration.

Quantitative Data Presentation

Table 1: Thermodynamic and Structural Parameters of the Protonation Equilibrium

Parameter	Value	Observation / Condition
Enthalpy Change ( ΔH )	2.6 kcal/mol	For the conversion of 3 → 2 in PhNO2​ [1]
Predominant Species in PhNO2​	Form 3 (O-protonated)	Low nucleophilicity solvent favors transannular addition[2]
Transannular N···CO Bond Extent	~80%	Derived from X-ray crystallography of the related TFA salt[1]
Interconversion Rate	Slow	On the NMR timescale at ambient temperature[2]

Reaction Workflow and Equilibrium Pathway

Synthetic workflow for 8-(dimethylamino)-1-acetonaphthone and its solvent-dependent protonation.

References

• Schuster, I. I., Freyer, A. J., & Rheingold, A. L. (2000). N- vs O-Protonation and the Transannular Substituent Interaction in 8-(Dimethylamino)-1-acetonaphthone. The Journal of Organic Chemistry, 65(18), 5752–5759.[Link]

• Yamamoto, H., & Oshima, K. (Eds.). (2004). Main Group Metals in Organic Synthesis (Lithium in Organic Synthesis). Wiley-VCH.[Link]

Sources

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• 2. N- vs O-protonation and the transannular substituent interaction in 8-(Dimethylamino)-1-acetonaphthone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. api.pageplace.de [api.pageplace.de]

Evaluating Equilibrium Constants from NMR Titration of Peri-Substituted Naphthalenes

Target Audience: Researchers, Supramolecular Chemists, and Drug Development Professionals Content Type: Application Note & Experimental Protocol

Introduction & Scientific Context

Peri-substituted naphthalenes—specifically 1,8-disubstituted derivatives—represent a privileged architectural scaffold in physical organic and supramolecular chemistry. The rigid geometry of the naphthalene ring forces substituents at the 1- and 8-positions into extreme steric proximity. This steric congestion often leads to unique electronic and structural phenomena, the most famous being the "proton sponge" effect observed in 1,8-bis(dimethylamino)naphthalene (DMAN)[1][2]. In DMAN, the extreme basicity is driven by the thermodynamic relief of steric strain upon protonation and the formation of a strong, highly symmetric intramolecular hydrogen bond[2].

Beyond protonation, peri-substituted naphthalenes are heavily utilized to study non-covalent interactions such as halogen bonding, chalcogen bonding, and host-guest complexation[3][4]. To rigorously evaluate the thermodynamic driving forces of these interactions, researchers must determine the equilibrium association constant ( Ka​ ).

Nuclear Magnetic Resonance (NMR) titration is the premier analytical technique for this purpose. Unlike UV-Vis or fluorescence spectroscopy, which provide macroscopic electronic data, NMR spectroscopy provides site-specific microscopic information, allowing researchers to map exactly which functional groups are participating in the binding event[5].

Mechanistic Causality: The NMR Binding Isotherm

To extract a reliable Ka​ , one must understand the causality behind the experimental observables. When a peri-substituted naphthalene host ( H ) interacts with a guest ( G ) to form a complex ( HG ), the electron density around the participating nuclei is perturbed. This perturbation alters the magnetic shielding tensor, resulting in a change in the NMR chemical shift ( Δδ ).

In most supramolecular systems involving peri-substituted naphthalenes, the binding kinetics are rapid relative to the NMR timescale (fast exchange regime). Consequently, the spectrometer detects a single, population-weighted average signal for each nucleus rather than distinct peaks for the free and bound states. The observed chemical shift ( δobs​ ) is mathematically defined as:

δobs​=χH​δH​+χHG​δHG​

Where χH​ and χHG​ are the mole fractions of the free host and the complex, respectively. By incrementally increasing the concentration of G and plotting δobs​ against [G] , a binding isotherm is generated.

Figure 1: 1:1 Thermodynamic binding equilibrium and NMR chemical shift states.

Self-Validating Experimental Protocol

A robust NMR titration must be designed as a self-validating system. The most common source of error in titration data is the dilution of the host, which introduces non-linear artifacts into the isotherm. To prevent this, the concentration of the host must remain perfectly constant throughout the titration.

Step 1: Preparation of Stock Solutions

• Host Solution (Solution A): Prepare a solution of the peri-substituted naphthalene host at a known concentration (e.g., 1.0 mM ) in a deuterated solvent. Prepare a sufficient volume (e.g., 2.0 mL ).

• Guest Solution (Solution B): Prepare the guest stock solution at a concentration 10 to 20 times higher than the host (e.g., 10.0−20.0 mM ). Critical Step: Use Solution A as the solvent to dissolve the guest. This ensures that as Solution B is added to Solution A during the titration, the host concentration remains exactly 1.0 mM .

Step 2: Incremental Titration

• Transfer an exact volume of Solution A (e.g., ) into an NMR tube.

• Acquire a baseline 1 H or 19 F NMR spectrum (0 equivalents of guest).

• Sequentially add aliquots of Solution B to the NMR tube using a calibrated micro-syringe. Recommended equivalents of guest: 0.2,0.4,0.6,0.8,1.0,1.2,1.5,2.0,3.0,5.0,10.0 .

• Invert the tube gently to ensure complete mixing before each acquisition.

Step 3: NMR Acquisition & Thermal Control

• Temperature Stability: Ka​ is highly temperature-dependent (governed by the van 't Hoff equation). Ensure the NMR probe is calibrated and thermally equilibrated (e.g., exactly 298 K ). Allow the sample to rest in the probe for 2 minutes prior to each scan.

• Lock and Shim: Re-shim the magnet after every 3rd addition, as changes in sample volume and composition can slightly alter the magnetic field homogeneity.

Figure 2: Self-validating experimental workflow for NMR titration and data fitting.

Data Analysis: Global Non-Linear Regression

Historically, researchers utilized linear transformations (such as the Benesi-Hildebrand plot) to calculate Ka​ . However, these methods severely distort experimental error and are now considered obsolete[6].

Modern supramolecular analysis mandates the use of non-linear regression algorithms , such as those provided by the open-source platform BindFit (now hosted at OpenDataFit) pioneered by Pall Thordarson[5][7][8].

Global Fitting Methodology

• Extract the chemical shifts ( δobs​ ) for multiple distinct protons on the naphthalene ring across all titration points.

• Input the data matrix (Concentration of Guest vs. δobs​ for Protons Ha​,Hb​,Hc​ ) into BindFit.

• Select the appropriate binding model (e.g., Nelder-Mead 1:1 isotherm).

• Self-Validation Check: A global fit analyzes all protons simultaneously. If the system truly follows a 1:1 binding model, all tracked protons must yield the same statistical Ka​ . High covariance or systematic deviations in the residual plots indicate either a higher-order binding stoichiometry (e.g., 1:2) or non-specific solvent effects[6].

Quantitative Data Presentation

The table below summarizes representative equilibrium constants for various peri-substituted naphthalene scaffolds, demonstrating the dynamic range of affinities that can be evaluated using this methodology.

Host Scaffold	Interaction Type	Guest / Titrant	Solvent	Equilibrium Value	Reference
1,8-Bis(dimethylamino)naphthalene (DMAN)	Protonation	H+	H2​O	pKa​=12.1	[1][2]
DMAN-Glycine Derivative	Protonation	H+	H2​O	pKa​=11.57	[1]
4-Maleicanhydridoproton Sponge (MAPS)	Protonation	H+	CH3​CN	pKa​=18.00	[9]
N,N'-bis(diisopropylamino)cyclopropeniminyl (DACN)	Protonation	H+	CH3​CN	pKBH+​>25 *	[10]

*Note: Extremely high pKa​ values in aprotic solvents often require competitive NMR titration against a reference base of known affinity rather than direct titration.

References

• The first proton sponge-based amino acids: synthesis, acid–base properties and some reactivity Organic & Biomolecular Chemistry (RSC Publishing) URL:[Link]

• A Colorimetric Proton Sponge The Journal of Organic Chemistry - ACS Publications URL:[Link]

• SupraFit - An Open source Qt based fitting application to determine stability constants from titration experiments ChemRxiv URL:[Link]

• Tools to enable the study and translation of supramolecular amphiphiles RSC Publishing URL:[Link]

• The first proton sponge, 1,8‐bis(dimethylamino)naphthalene (DMAN, 1), and select derivatives ResearchGate URL:[Link]

• Determining binding constants from 1H NMR titration data using global and local methods ResearchGate URL:[Link]

• Musketeer: a software tool for the analysis of titration data National Institutes of Health (PMC) URL:[Link]

• Basicity of 1,8-bis(dimethylamino)naphthalene and 1,4-diazabicyclo[2.2.2]octane in water and dimethylsulfoxide Canadian Journal of Chemistry (CDN Science Pub) URL:[Link]

• Unusually Short Chalcogen Bonds Involving Organoselenium ResearchGate URL:[Link]

• Fluorine: A Very Special Element and Its Very Special Impacts on Chemistry Organic Letters - ACS Publications URL:[Link]

Sources

• 1. The first proton sponge-based amino acids: synthesis, acid–base properties and some reactivity - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Tools to enable the study and translation of supramolecular amphiphiles - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D3CS00480E [pubs.rsc.org]
• 6. Musketeer: a software tool for the analysis of titration data - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemrxiv.org [chemrxiv.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Solvent Donicity for 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one Titrations

Welcome to the technical support center for the analysis of 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions (FAQs) regarding the potentiometric titration of this unique molecule. Our focus is on the critical role of solvent donicity in achieving accurate and reproducible results.

Introduction: The Challenge of Titrating a Modified Proton Sponge

1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one is a derivative of the well-known "proton sponge," 1,8-bis(dimethylamino)naphthalene. Proton sponges are characterized by their exceptionally high basicity, a consequence of the steric strain between the two peri-positioned dimethylamino groups. This strain is relieved upon protonation, making the conjugate acid particularly stable.

However, the presence of an electron-withdrawing acetyl group at the 1-position of the naphthalene ring in 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one significantly reduces the basicity of the adjacent 8-dimethylamino group. This modification presents a unique challenge for titration, as the compound is a weaker base than its parent "proton sponge." Consequently, careful optimization of titration parameters, particularly the choice of solvent, is crucial for accurate quantification.

Frequently Asked Questions (FAQs)

Q1: Why is solvent selection so critical for the titration of 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one?

A1: The reduced basicity of 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one means that in many common solvents, it may not exhibit a sharp and clear endpoint during titration. The solvent's properties, specifically its donicity, directly influence the effective basicity of the analyte and the stability of the species formed during titration. A solvent with optimal donicity will enhance the basic character of the analyte, leading to a more defined potential jump at the equivalence point.

Q2: What is solvent donicity and how is it quantified?

A2: Solvent donicity is a measure of a solvent's ability to donate a pair of electrons, essentially its Lewis basicity.[1] It is quantitatively described by the Gutmann Donor Number (DN).[2] The DN is determined experimentally by measuring the negative enthalpy of the reaction between the solvent and a strong Lewis acid, antimony pentachloride (SbCl5), in a non-coordinating solvent like 1,2-dichloroethane.[1] A higher DN indicates a greater ability to solvate cations and enhance the basicity of a solute.

Q3: How does the acetyl group affect the basicity of the 8-dimethylamino group?

A3: The acetyl group is an electron-withdrawing group. Through resonance and inductive effects, it pulls electron density away from the naphthalene ring system. This reduction in electron density extends to the 8-position, making the lone pair of electrons on the nitrogen of the dimethylamino group less available for protonation. Electron-withdrawing groups generally decrease the basicity of nearby functional groups.

Q4: Can I use water as a solvent for this titration?

A4: It is highly discouraged. Due to the reduced basicity of the analyte, titrating in water will likely result in a very poor or non-existent endpoint. Water can also act as a weak base, competing with the analyte for the titrant and further obscuring the equivalence point. Non-aqueous titrations are essential for weakly basic compounds.

Q5: What is the expected pKa of 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one?

Troubleshooting Guide

Unsatisfactory titration results can often be traced back to a few key areas. This guide provides a structured approach to identifying and resolving common issues.

Problem	Potential Cause(s)	Recommended Solution(s)
No clear endpoint or a very shallow titration curve.	1. Incorrect solvent choice: The solvent may not be sufficiently differentiating for the weak base. 2. Analyte concentration is too low. 3. Incorrect titrant.	1. Optimize solvent donicity: Select a solvent with a lower Gutmann Donor Number (DN) to enhance the apparent basicity of the analyte. Refer to the Solvent Donicity Table below. 2. Increase analyte concentration if solubility permits. 3. Ensure you are using a strong acid titrant suitable for non-aqueous titrations, such as perchloric acid in a non-aqueous solvent.
Fluctuating or unstable potential readings.	1. Improper electrode conditioning: The electrode membrane may not be properly equilibrated with the non-aqueous solvent. 2. Clogged electrode junction. 3. Poor electrical connections.	1. Condition the electrode: Before the first use in a non-aqueous solvent, soak the electrode in the solvent for at least 30 minutes. Between titrations, rinse with the solvent. 2. Clean the electrode junction: Refer to the manufacturer's instructions for cleaning procedures. 3. Check all cable connections to the titrator and electrode.
Poor reproducibility of results.	1. Inconsistent sample preparation. 2. Temperature fluctuations. 3. Contamination of solvent or titrant with water.	1. Ensure consistent and accurate weighing and dissolution of the sample. 2. Perform titrations at a constant temperature. 3. Use anhydrous solvents and protect them from atmospheric moisture. Store titrants with a drying tube.
"Ghost" equivalence points appear in the titration curve.	Presence of water or other protic impurities in the solvent or on the glassware.	1. Use fresh, anhydrous solvents. 2. Thoroughly dry all glassware before use. 3. Perform a blank titration of the solvent to check for impurities.

Optimizing Solvent Donicity: A Practical Approach

The key to a successful titration of 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one is to select a solvent that maximizes the potential jump at the equivalence point. This often involves a trade-off: a solvent with a very high donicity will level the basicity of the analyte, making it appear stronger, but it may also level the basicity of impurities. Conversely, a solvent with very low donicity may not be sufficient to allow the weak base to be titrated effectively.

Gutmann Donor Numbers of Common Solvents

The following table provides the Gutmann Donor Numbers (DN) for a selection of solvents commonly used in non-aqueous titrations.[1]

Solvent	Gutmann Donor Number (DN) (kcal/mol)
1,2-Dichloroethane	0.0
Nitromethane	2.7
Acetonitrile	14.1
Acetone	17.0
Tetrahydrofuran (THF)	20.0
Dimethylformamide (DMF)	26.6
Dimethyl sulfoxide (DMSO)	29.8
Pyridine	33.1

Experimental Protocol: Solvent Screening for Optimal Titration

This protocol outlines a systematic approach to selecting the best solvent for your titration.

Objective: To identify a solvent that provides the sharpest and most reproducible endpoint for the potentiometric titration of 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one.

Materials:

• 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one

• A selection of anhydrous solvents with varying DNs (e.g., Acetonitrile, Acetone, DMF)

• Standardized 0.1 M Perchloric acid in a non-aqueous solvent (e.g., dioxane or glacial acetic acid)

• Potentiometric autotitrator with a suitable electrode for non-aqueous titrations (e.g., a combination glass pH electrode with a sleeve diaphragm)

• Anhydrous solvents for electrode rinsing

Procedure:

• Prepare the Analyte Solution: Accurately weigh a suitable amount of 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one and dissolve it in a known volume of the first solvent to be tested (e.g., 50 mL of acetonitrile).

• Condition the Electrode: Immerse the electrode in the chosen solvent for at least 30 minutes prior to the first titration.

• Perform the Titration:

  • Place the beaker with the analyte solution on the titrator.

  • Ensure the electrode and the titrant dispensing tip are properly immersed in the solution.

  • Start the titration with the standardized 0.1 M perchloric acid solution.

  • Record the potential (mV) as a function of the titrant volume added.

• Analyze the Titration Curve: Examine the titration curve for the sharpness of the potential jump at the equivalence point. A steeper slope indicates a more defined endpoint.

• Repeat with Other Solvents:

  • Thoroughly clean and re-condition the electrode in the next solvent to be tested.

  • Repeat steps 1-4 with the other selected solvents (e.g., acetone, DMF).

• Compare the Results: Compare the titration curves obtained in the different solvents. The solvent that yields the most distinct and reproducible equivalence point is the optimal choice for your application.

Expected Outcome: For a weakly basic compound like 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one, solvents with moderate donicity, such as acetonitrile or acetone, are likely to provide a good balance for a discernible endpoint. Solvents with very high donicity like DMF or DMSO may be less suitable if they level the basicity too much, potentially masking the endpoint.

Visualizing the Workflow

The following diagram illustrates the logical workflow for optimizing the solvent donicity for your titration experiments.

Caption: Workflow for Solvent Donicity Optimization in Titrations.

References

• Gutmann, V. (1976). Solvent effects on the reactivities of organometallic compounds.
• Gutmann, V. (1978). The Donor-Acceptor Approach to Molecular Interactions. Plenum Press.
• LibreTexts. (2023, August 29). 6.4.2: All other things being equal, electron withdrawing groups tend to make Lewis acids stronger and bases weaker while electron donating groups tend to make Lewis bases stronger and acids weaker. Chemistry LibreTexts.
• Wikipedia. (2024). 1,8-Bis(dimethylamino)naphthalene.
• wikidoc. (2012, September 4). 1,8-Bis(dimethylamino)naphthalene.
• ChemicalBook. (2026, January 13). 1,8-Bis(dimethylamino)naphthalene | 20734-58-1.

Sources

• 1. researchgate.net [researchgate.net]
• 2. nonaqueous potentiometric titration: Topics by Science.gov [science.gov]
• 3. 1,8-Bis(dimethylamino)naphthalene - Wikipedia [en.wikipedia.org]
• 4. 1,8-Bis(dimethylamino)naphthalene | 20734-58-1 [chemicalbook.com]
• 5. 1,8-Bis(dimethylamino)naphthalene - wikidoc [wikidoc.org]

Improving yield and purity in the synthesis of 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one

Welcome to the technical support resource for the synthesis of 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one. This guide is designed for researchers, chemists, and drug development professionals who are working with this unique peri-substituted naphthalene. The synthesis, while conceptually straightforward via Friedel-Crafts acylation, presents specific challenges due to the steric environment and the high basicity of the starting material, N,N,N',N'-Tetramethylnaphthalene-1,8-diamine (Proton Sponge).

This document provides in-depth, experience-driven troubleshooting advice and optimized protocols to help you improve both the yield and purity of your target compound.

Frequently Asked Questions (FAQs)

Q1: What is the most viable synthetic route for 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one?

The most direct and commonly employed method is the Friedel-Crafts acylation of N,N,N',N'-Tetramethylnaphthalene-1,8-diamine using an acetylating agent like acetyl chloride or acetic anhydride in the presence of a Lewis acid catalyst. However, this reaction is far from trivial due to the unique properties of the substrate.

Q2: My reaction yield is consistently low or non-existent. What is the primary cause?

Low yields are the most common issue and typically stem from the interaction between the highly basic starting material and the Lewis acid catalyst (e.g., AlCl₃). The N,N,N',N'-Tetramethylnaphthalene-1,8-diamine is an exceptionally strong base (pKa of conjugate acid is ~12.1 in water) and will readily form a stable complex with the Lewis acid.[1] This complexation deactivates the catalyst, often requiring a significant excess of the Lewis acid to drive the reaction forward. Furthermore, the steric hindrance at the C1 (peri) position makes the electrophilic attack challenging.

Q3: I'm observing multiple spots on my TLC, suggesting isomer formation. How can I control regioselectivity?

Regioselectivity in Friedel-Crafts acylation of naphthalenes is critically dependent on reaction conditions. The dimethylamino group is an activating ortho-, para-director. For this substrate, acylation is desired at the C1 position. To favor this kinetically controlled product, the reaction should be performed in a non-polar solvent (like dichloromethane or carbon disulfide) at low temperatures (e.g., 0°C).[2][3] Using polar solvents (like nitrobenzene) or higher temperatures can allow for equilibration to the more thermodynamically stable β-isomer.[2][3]

Q4: How can I effectively purify the crude product?

The crude product often contains unreacted starting material, isomers, and baseline impurities. Due to the basic nature of the target compound and the starting material, purification by column chromatography on silica gel is the most effective method. A gradient elution, starting with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increasing the polarity, is recommended. It may be necessary to add a small amount of a basic modifier like triethylamine (0.5-1%) to the eluent to prevent peak tailing and improve separation.

Troubleshooting Guide: From Reaction to Purification

This section addresses specific experimental problems, their probable causes, and validated solutions.

Problem	Possible Cause(s)	Recommended Solutions & Scientific Rationale
No or Minimal Product Formation	1. Insufficient Lewis Acid: The basic dimethylamino group sequesters the catalyst. Friedel-Crafts acylation products (ketones) also complex with the catalyst, rendering it inactive.[2]	Increase Catalyst Stoichiometry: Use at least 2.5-3.0 equivalents of the Lewis acid (e.g., AlCl₃) to compensate for complexation with both the starting material's basic nitrogen and the product ketone's carbonyl oxygen.
2. Catalyst Inactivation: Lewis acids like AlCl₃ are extremely moisture-sensitive.	Ensure Anhydrous Conditions: Thoroughly dry all glassware in an oven. Use anhydrous solvents and reagents. Perform the reaction under an inert atmosphere (Nitrogen or Argon).
3. Poor Reagent Quality: The acetylating agent (e.g., acetyl chloride) may have hydrolyzed to acetic acid, which inhibits the reaction.	Use Fresh or Purified Reagents: Ensure the acylating agent is pure and free from carboxylic acid contamination.[2]
Significant Tar/Polymer Formation	1. High Reaction Temperature: Excessive heat can cause decomposition of the naphthalene ring system and unwanted side reactions.[3]	Maintain Low Temperature: Control the reaction temperature, especially during the addition of reagents. Start at 0°C and allow the reaction to slowly warm to room temperature only if necessary, while monitoring by TLC.
2. Uncontrolled Exothermic Reaction: The complexation of the strong "Proton Sponge" base with the Lewis acid is highly exothermic.	Slow Reagent Addition: Add the Lewis acid portion-wise or the substrate solution dropwise to the catalyst suspension at low temperature to manage the exotherm.
Formation of Multiple Isomers	1. Thermodynamic Control: Reaction conditions (polar solvent, high temperature) are favoring the formation of more stable, but undesired, isomers.	Employ Kinetic Control: Use a non-polar solvent like dichloromethane (CH₂Cl₂) and maintain a low temperature (0°C). These conditions cause the desired 1-acetylnaphthalene-AlCl₃ complex to precipitate, preventing it from rearranging to other isomers.[3]
Difficult Aqueous Workup / Emulsions	1. Hydrolysis of Excess Lewis Acid: The reaction of excess AlCl₃ with water is violent and forms aluminum hydroxides, which can lead to emulsions.[2]	Careful Quenching: Pour the reaction mixture slowly onto a vigorously stirred mixture of crushed ice and concentrated HCl. The acid helps to dissolve the aluminum salts and protonate the basic organic compounds, moving them into the aqueous phase initially.
2. Basic Nature of Product/Starting Material: Both the target molecule and unreacted starting material are amines, which can act as surfactants and stabilize emulsions.	pH Adjustment & Extraction: After quenching, basify the aqueous layer carefully (e.g., with NaOH or Na₂CO₃) to deprotonate the amines and extract them into an organic solvent. If emulsions persist, add brine to increase the aqueous phase density and help break the emulsion.
Poor Separation During Chromatography	1. Silanol Interactions: The basic dimethylamino group can interact strongly with acidic silanol groups on the silica gel surface, causing significant peak tailing.	Use a Basic Modifier: Add 0.5-1% triethylamine to your eluent system (e.g., Hexane/Ethyl Acetate/Et₃N) to neutralize the active sites on the silica gel, resulting in sharper peaks and better separation.
2. Inappropriate Solvent System: The chosen eluent may not have sufficient polarity to elute the product or may be too polar, causing co-elution with impurities.	Optimize Gradient Elution: Start with a low polarity eluent (e.g., 95:5 Hexane:EtOAc) and gradually increase the polarity. Monitor fractions closely by TLC to isolate the desired product.

Visualized Workflows and Logic

General Synthesis and Purification Workflow

The following diagram outlines the critical stages for a successful synthesis.

Caption: A step-by-step workflow for the synthesis of 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one.

Troubleshooting Logic for Low Yield

This decision tree helps diagnose the root cause of poor reaction outcomes.

Caption: A diagnostic tree for troubleshooting low-yield outcomes in the synthesis.

Experimental Protocols

Protocol 1: Optimized Synthesis via Friedel-Crafts Acylation

This protocol is designed to favor the kinetically controlled formation of the 1-acetyl isomer.

Materials:

• N,N,N',N'-Tetramethylnaphthalene-1,8-diamine (Proton Sponge) (1.0 eq.)

• Anhydrous Aluminum Chloride (AlCl₃) (3.0 eq.)

• Acetyl Chloride (1.2 eq.)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Concentrated HCl

• Crushed Ice

• Sodium Hydroxide (NaOH) solution or Sodium Carbonate (Na₂CO₃)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Setup: Assemble a three-necked, round-bottom flask, equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, and ensure all glassware is oven-dried.

• Catalyst Suspension: Under a nitrogen atmosphere, charge the flask with anhydrous aluminum chloride (3.0 eq.) and anhydrous dichloromethane.

• Cooling: Cool the stirred suspension to 0°C using an ice-water bath.

• Acylium Ion Formation: Add acetyl chloride (1.2 eq.) dropwise to the AlCl₃ suspension. Stir for 15 minutes at 0°C.

• Substrate Addition: Dissolve N,N,N',N'-Tetramethylnaphthalene-1,8-diamine (1.0 eq.) in a minimal amount of anhydrous dichloromethane and add this solution to the dropping funnel. Add the substrate solution dropwise to the reaction mixture over 30-45 minutes, ensuring the internal temperature does not rise above 5°C.

• Reaction: Stir the reaction mixture at 0°C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by TLC (e.g., 4:1 Hexane:Ethyl Acetate).

• Workup - Quenching: In a separate large beaker, prepare a mixture of crushed ice and concentrated HCl. Slowly and carefully pour the reaction mixture onto the ice/HCl slurry with vigorous stirring.

• Workup - Extraction: Transfer the mixture to a separatory funnel. Separate the layers. The product may be in either the acidic aqueous layer (as the ammonium salt) or the organic layer. Extract the aqueous layer with dichloromethane (2x). Carefully basify the aqueous layer with NaOH or Na₂CO₃ solution until pH > 10, then extract again with dichloromethane (3x). Combine all organic extracts.

• Isolation: Dry the combined organic layers over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure to yield the crude product.

Protocol 2: Purification by Column Chromatography

Materials:

• Crude product from Protocol 1

• Silica Gel (230-400 mesh)

• Hexane

• Ethyl Acetate

• Triethylamine (Et₃N)

Procedure:

• Column Packing: Prepare a slurry of silica gel in hexane and pack a chromatography column.

• Sample Loading: Dissolve the crude product in a minimal volume of dichloromethane or the initial eluent and adsorb it onto a small amount of silica gel. Dry this silica and carefully load it onto the top of the packed column.

• Elution:

  • Prepare an eluent stock of Hexane/Ethyl Acetate (e.g., 9:1) containing 0.5% triethylamine.

  • Begin elution with a low-polarity mixture (e.g., 98:2 Hexane:Ethyl Acetate + 0.5% Et₃N).

  • Gradually increase the polarity of the eluent (e.g., to 95:5, 90:10, 80:20) to elute the product.

  • Collect fractions and monitor by TLC. The starting material is less polar than the ketone product and should elute first.

• Final Isolation: Combine the pure fractions containing the desired product and remove the solvent under reduced pressure to yield 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one as a solid.

References

• Kaučič, V., & Stare, M. (2019). Mechanochemical Friedel–Crafts acylations. Beilstein Journal of Organic Chemistry, 15, 1336-1342. [Link]

• Wikipedia. (n.d.). 1,8-Bis(dimethylamino)naphthalene. Retrieved from [Link]

• Pozharskii, A. F., et al. (2015). Out-Basicity of 1,8-bis(dimethylamino)naphthalene: the experimental and theoretical challenge. Organic & Biomolecular Chemistry, 13(26), 7146-7156. [Link]

• Nishiwaki, K., et al. (2015). Unusual Rearrangement of a 1,8-Naphthalene Derivative. The Journal of Organic Chemistry, 80(9), 4783-4789. [Link]

Sources

• 1. 1,8-Bis(dimethylamino)naphthalene - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Navigating Solvent Effects in Peri-Substituted Naphthalene NMR Studies

Welcome to the technical support center for researchers, scientists, and drug development professionals working with peri-substituted naphthalenes. This guide is designed to provide in-depth, practical solutions for a common yet complex challenge in the NMR analysis of these unique molecules: mitigating the interference of solvent polarity. The distinct steric and electronic environment of peri-substituted naphthalenes makes them exquisitely sensitive to their surroundings, often leading to ambiguous or misleading NMR data. This resource offers a structured approach to understanding, troubleshooting, and ultimately minimizing these solvent-induced artifacts.

Understanding the Core Challenge: The "Peri-Effect" and Solvent Interactions

Peri-substituted naphthalenes, particularly those with bulky substituents at the 1 and 8 positions, exhibit significant steric strain. This forces the substituents into close proximity, leading to through-space interactions that can profoundly influence the molecule's conformation, electronic distribution, and, consequently, its NMR spectrum.[1][2] A classic example is 1,8-bis(dimethylamino)naphthalene, famously known as Proton Sponge®, where the proximity of the two dimethylamino groups results in exceptionally high basicity.[3][4][5][6]

The choice of NMR solvent can either exacerbate or alleviate these inherent intramolecular tensions. A solvent's polarity can influence the conformation of the peri-substituents, alter the electronic shielding of nearby protons and carbons, and even participate in hydrogen bonding or other specific interactions.[7][8] This can manifest as:

• Chemical Shift Drifting: Significant changes in the resonance frequencies of protons and carbons with varying solvent polarity.

• Peak Broadening: Dynamic processes, such as slow rotation of the peri-substituents on the NMR timescale, can be influenced by the solvent, leading to broad and poorly resolved signals.[9]

• Misleading Structural Information: Solvent-induced conformational changes can lead to incorrect interpretation of through-space interactions observed in 2D NMR experiments like NOESY.

This guide provides a systematic framework for addressing these challenges head-on.

Frequently Asked Questions (FAQs)

Q1: Why are peri-substituted naphthalenes so sensitive to solvent polarity in NMR studies?

The primary reason lies in the unique steric environment of the peri-positions (C1 and C8). Substituents at these positions are forced into close proximity, leading to significant van der Waals repulsion.[1][2] The molecule will adopt a conformation that minimizes this strain, which often involves distortion of the naphthalene backbone itself.[2][10] Solvents of different polarities can stabilize different conformations to varying degrees, thereby altering the time-averaged magnetic environment of the nuclei being observed. For instance, a more polar solvent might favor a conformation that maximizes dipole moment, which could be different from the preferred conformation in a nonpolar solvent.

Q2: What is the "proton sponge" effect and how does it relate to solvent choice?

"Proton Sponge" is the trademarked name for 1,8-bis(dimethylamino)naphthalene.[3][5][6] Its remarkably high basicity stems from the fact that upon protonation, the proton is held in a strong intramolecular hydrogen bond between the two nitrogen atoms, relieving the steric strain between the lone pairs of the dimethylamino groups in the free base.[5] In NMR, the choice of solvent can influence the protonation state and the dynamics of this hydrogen bond. In protic solvents, there can be exchange between the intramolecularly bound proton and the solvent protons, leading to signal broadening. The polarity of the solvent will also affect the pKa of the protonated species, influencing its stability and NMR characteristics.[5]

Q3: Can solvent effects be completely eliminated?

In short, no. All solvents will interact with the analyte to some extent. The goal is not to eliminate these interactions but to understand and control them to obtain consistent and interpretable data. This is achieved by selecting a solvent that minimizes undesirable effects like peak broadening or significant chemical shift changes that could obscure the structural information of interest.

Troubleshooting Common Issues

Researchers often encounter a set of recurring problems when analyzing peri-substituted naphthalenes by NMR. The following table provides a troubleshooting guide for these common issues, linking them to potential solvent-related causes and offering actionable solutions.

Observed Problem	Probable Cause(s) Related to Solvent Polarity	Recommended Troubleshooting Steps & Rationale
Significant Peak Broadening of Aromatic or Substituent Signals	1. Dynamic Exchange: Slow rotation of peri-substituents on the NMR timescale, influenced by solvent viscosity or specific solute-solvent interactions.[9]2. Analyte Aggregation: In less-solubilizing solvents, intermolecular interactions can lead to aggregation and broadened signals.3. Residual Paramagnetic Impurities: Dissolved oxygen can cause line broadening.[11]	1. Variable Temperature (VT) NMR: Acquire spectra at different temperatures.[9] If the broadening is due to a dynamic process, the peaks will sharpen at higher temperatures (fast exchange) or split into distinct signals at lower temperatures (slow exchange).2. Solvent Screen: Test a range of deuterated solvents with varying polarities (e.g., Benzene-d6, Chloroform-d, Acetone-d6, DMSO-d6) to find one that provides optimal solubility and sharp signals.3. Degas the Sample: Use the freeze-pump-thaw technique (at least three cycles) to remove dissolved oxygen.[12]
Chemical Shifts of Peri-Protons (or Substituents) Vary Significantly Between Solvents	1. Anisotropic Solvent Effects: Aromatic solvents like Benzene-d6 can induce significant upfield or downfield shifts due to their magnetic anisotropy.2. Specific Solute-Solvent Interactions: Hydrogen bonding between the analyte and protic solvents (e.g., Methanol-d4) or strong dipole-dipole interactions with polar aprotic solvents (e.g., DMSO-d6) can alter the electronic environment.[7]	1. Use an Isotropic Solvent: If possible, use a non-aromatic solvent like Chloroform-d or Dichloromethane-d2 for initial analysis to minimize anisotropic effects.2. Systematic Solvent Study: If the goal is to study these interactions, perform a systematic titration with a co-solvent or acquire spectra in a series of solvents with varying properties (e.g., dielectric constant, hydrogen bond donating/accepting ability).
Poor Spectral Resolution and Overlapping Signals in the Aromatic Region	1. Inappropriate Solvent Choice: The solvent may not be providing sufficient differentiation of chemical shifts for the aromatic protons.[13]2. Suboptimal Shimming: The presence of particulate matter or poor sample preparation can hinder the ability to achieve good magnetic field homogeneity.[12][14]	1. Change Solvent: Sometimes, switching to a solvent with different properties (e.g., from Chloroform-d to Acetone-d6) can alter the relative chemical shifts and improve resolution.2. Higher Field Spectrometer: If available, using a higher field NMR instrument will increase the dispersion of the signals.[9]3. 2D NMR Techniques: Employ 2D NMR experiments like COSY, TOCSY, and HSQC to resolve overlapping signals and confirm proton-proton and proton-carbon correlations.[7][9][13]
Unexpected NOE Cross-Peaks in 2D NOESY/ROESY Spectra	Solvent-Induced Conformational Averaging: The observed NOEs may be an average of multiple conformations present in solution. A particular solvent may stabilize a minor conformation that exhibits through-space proximity between otherwise distant protons.	1. Acquire NOESY/ROESY in Different Solvents: Comparing NOE patterns in solvents of differing polarity can provide insight into the conformational flexibility of the molecule.2. Lower Temperature Acquisition: At lower temperatures, it may be possible to "freeze out" a single dominant conformation, leading to a clearer NOE pattern.

Advanced Protocols for Minimizing Solvent Interference

To achieve high-quality, reproducible NMR data for peri-substituted naphthalenes, a meticulous approach to sample preparation and data acquisition is essential.

Protocol 1: Systematic Solvent Selection

The goal of this protocol is to identify an optimal deuterated solvent that provides good solubility, sharp resonances, and minimal spectral interference.

Materials:

• Peri-substituted naphthalene analyte (5-25 mg)[11][12]

• Selection of high-purity deuterated solvents with a range of polarities (e.g., Benzene-d6, Chloroform-d, Tetrahydrofuran-d8, Acetone-d6, Acetonitrile-d3, DMSO-d6)

• Clean, dry NMR tubes[12]

• Glass Pasteur pipettes and glass wool[12]

Procedure:

• Solubility Test: In small vials, test the solubility of a few milligrams of your compound in ~0.6 mL of each candidate solvent.

• Sample Preparation: For each solvent that provides good solubility, prepare an NMR sample.

  • Weigh 5-25 mg of the analyte into a clean, dry vial.[11][12]

  • Add ~0.7 mL of the deuterated solvent.[14]

  • Ensure complete dissolution. Gentle warming or vortexing may be necessary.[11]

  • Filter the solution through a pipette with a small plug of glass wool directly into the NMR tube to remove any particulate matter.[12]

• Data Acquisition: Acquire a standard 1D ¹H NMR spectrum for each sample.

• Analysis and Selection: Compare the spectra based on:

  • Signal Linewidth: Choose the solvent that provides the narrowest, sharpest peaks.

  • Signal Dispersion: Select the solvent that gives the best separation of signals, particularly in the crowded aromatic region.

  • Absence of Overlap: Ensure that residual solvent peaks do not obscure important analyte signals.

Protocol 2: Preparation of Air- and Moisture-Sensitive Samples

For peri-substituted naphthalenes that are sensitive to air or moisture, proper sample preparation under an inert atmosphere is critical to prevent degradation and the introduction of paramagnetic oxygen.

Materials:

• Analyte

• Dried, degassed deuterated solvent (stored over molecular sieves)[14]

• Schlenk line or glovebox[14][15]

• J. Young NMR tube or a standard NMR tube with a sealable cap[14]

Procedure:

• Drying and Degassing: Dry the deuterated solvent over activated molecular sieves for at least 24 hours.[14] Degas the solvent using a minimum of three freeze-pump-thaw cycles.

• Sample Preparation (in a glovebox or on a Schlenk line):

  • Place the weighed analyte into the J. Young NMR tube.

  • Using a cannula or a gas-tight syringe, transfer the dried, degassed solvent into the NMR tube.

  • Seal the J. Young tube.

• Final Degassing (optional but recommended): If a J. Young tube is used, it can be attached to a vacuum line for further freeze-pump-thaw cycles to ensure complete removal of oxygen.[11]

Protocol 3: Optimizing NMR Acquisition Parameters

Fine-tuning acquisition parameters can significantly improve spectral quality, especially for challenging samples.

Key Parameters to Optimize:

• Number of Scans (NS): Increase the number of scans to improve the signal-to-noise ratio for dilute samples.[16]

• Relaxation Delay (D1): For quantitative ¹H NMR, a longer relaxation delay (5 times the longest T1) is necessary. For routine qualitative spectra, a D1 of 1-2 seconds is often sufficient. For ¹³C NMR, longer relaxation delays (e.g., 2-5 seconds) are generally required, especially for quaternary carbons.[17]

• Acquisition Time (AQ): A longer acquisition time provides better digital resolution, which can help resolve closely spaced peaks.

• Pulse Program: For ¹³C NMR, using a pulse program with a 30° flip angle (like zg30 or zgdc30) can improve signal-to-noise for a given experiment time compared to a 90° pulse, especially when T1 values are long.[17]

Visualizing the Workflow

Decision-Making for Solvent Selection

The following flowchart illustrates a systematic approach to selecting the appropriate NMR solvent for your peri-substituted naphthalene study.

Caption: A workflow for systematic NMR solvent selection.

Conceptual Impact of Solvent Polarity

This diagram illustrates how solvent polarity can influence the conformation and, therefore, the NMR spectrum of a peri-substituted naphthalene.

Caption: Influence of solvent polarity on molecular conformation.

By implementing these structured troubleshooting and experimental protocols, researchers can confidently navigate the complexities of solvent effects in the NMR analysis of peri-substituted naphthalenes, leading to more accurate and reliable structural elucidation.

References

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• Wang, Y., et al. (2021). Qualitative analysis of aromatic compounds via 1D TOCSY techniques. PMC - NIH. Available at: [Link]

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• 1,8-Bis(dimethylamino)naphthalene. Wikidoc. Available at: [Link]

• Valve Tubes and Air Sensitive Samples in NMR. Wilmad-LabGlass. Available at: [Link]

• Polarity Index. Burdick & Jackson. Available at: [Link]

• Hajduk, P. J., et al. (2005). NMRmix: A Tool for the Optimization of Compound Mixtures in 1D 1H NMR Ligand Affinity Screens. PMC - NIH. Available at: [Link]

• 1,8-Bis(dimethylamino)naphthalene. Wikipedia. Available at: [Link]

• Bekarek, V. (2004). Quantitative Measures of Solvent Polarity. Chemical Reviews - ACS Publications. Available at: [Link]

• Wang, H., Borguet, E., & Eisenthal, K. B. (1997). Generalized Interface Polarity Scale Based on Second Harmonic Spectroscopy. Columbia University. Available at: [Link]

• Polarity of Solvents. Available at: [Link]

• Optimized Default 13C Parameters. NMR Facility - Chemistry Department, University of Wisconsin-Madison. Available at: [Link]

• Santos, A. P. A., et al. (2020). Low-field NMR: A new alternative to determine the aromatic content of petroleum distillates. ResearchGate. Available at: [Link]

• The peri -interaction in 1-substituted naphthalenes. ResearchGate. Available at: [Link]

• Kumar, A., et al. (2018). Nuclear Magnetic Resonance Spectroscopy Investigations of Naphthalene-Based 1,2,3-Triazole Systems for Anion Sensing. MDPI. Available at: [Link]

• How to Get a Good 1H NMR Spectrum. Department of Chemistry: University of Rochester. Available at: [Link]

• Kilian, P., et al. (2012). Sterically Crowded peri-Substituted Naphthalene Phosphines and their PV Derivatives. SciSpace. Available at: [Link]

• Hossain, M. A., et al. (2025). Peri-Substituted Acyl Pyrrolyl Naphthalenes: Synthesis, Reactions and Photophysical Properties. MDPI. Available at: [Link]

• Tanaka, K., et al. (2023). A Study of the Correlation between the Bulkiness of peri-Substituents and the Distortion of a Naphthalene Ring. PMC - NIH. Available at: [Link]

• Problem 10 A substituted naphthalene. Vaia. Available at: [Link]

• Na-Phatthalung, J., et al. (2012). Noncovalent Interactions in Peri-Substituted Chalconium Acenaphthene and Naphthalene Salts: A Combined Experimental, Crystallographic, Computational, and Solid-State NMR Study. Inorganic Chemistry - ACS Publications. Available at: [Link]

• Chemical Shift of Ortho and Meta Protons in Substituted Naphthalenes. Reddit. Available at: [Link]

• Using NMR Spectrum to Identify Ortho, Meta and Para. Reddit. Available at: [Link]

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Technical Support Center: Refining Crystallization Conditions for 8-(dimethylamino)-1-acetonaphthone Trifluoroacetate

Introduction

Welcome to the technical support center for the crystallization of 8-(dimethylamino)-1-acetonaphthone trifluoroacetate. This guide is designed for researchers, scientists, and drug development professionals who are working to obtain high-purity crystalline material of this key intermediate. The unique chemical properties of this molecule—specifically the bulky aromatic naphthyl group, the basic dimethylamino function, and the strongly coordinating trifluoroacetate (TFA) counterion—present specific challenges to crystallization.

This document moves beyond simple protocols to provide in-depth troubleshooting, mechanistic explanations, and validated methodologies. Our goal is to empower you to rationally design and refine your crystallization experiments for optimal yield, purity, and crystal morphology.

Section 1: Understanding the Core Challenges

This section addresses the fundamental chemical properties of 8-(dimethylamino)-1-acetonaphthone trifluoroacetate and how they influence the crystallization process.

Q1: What are the key molecular features of this compound that affect its crystallization?

A1: The crystallization behavior of 8-(dimethylamino)-1-acetonaphthone trifluoroacetate is governed by a balance of three primary factors:

• Aromatic Naphthyl Group: The large, planar naphthyl ring system is prone to forming ordered stacks through pi-pi interactions. This is a strong driving force for crystallization, but requires proper solvent conditions to allow the molecules to orient correctly.

• Basic Dimethylamino Group: The dimethylamino group is strongly basic and is protonated by trifluoroacetic acid to form the salt. This introduces a charged, ionic center into the molecule, significantly increasing its polarity compared to the free base.

• Trifluoroacetate (TFA) Counterion: The TFA anion is a critical but often problematic component. It is a strong hydrogen bond acceptor and can form tight ion pairs with the protonated dimethylamino group.[1][2] This interaction can sometimes interfere with the desired molecule-to-molecule interactions (like pi-pi stacking) needed to form a well-ordered crystal lattice.[3]

Q2: Why is the trifluoroacetate (TFA) counterion particularly challenging for crystallization?

A2: While TFA is commonly used in synthesis and purification (e.g., to cleave peptides from a resin or during HPLC), its presence can complicate crystallization.[2][3] The strong ion pairing between the TFA anion and the protonated amine can lead to several undesirable outcomes:

• Inhibition of Crystallization: The TFA counterion can disrupt the formation of the ordered hydrogen-bonding networks that are often essential for creating a stable crystal structure.[2]

• Formation of Amorphous Solids or Oils: If the TFA-molecule interaction is stronger or more energetically favorable than the molecule-molecule interactions required for the crystal lattice, the compound may precipitate as a disordered oil or amorphous solid.[4]

• Variability in Biological Assays: For drug development professionals, it is crucial to note that residual TFA salts can impact the biological activity and physicochemical properties of compounds, potentially leading to experimental variability.[1][2][5]

Section 2: Troubleshooting Guide: Common Crystallization Problems & Solutions

This section is structured to provide direct answers to the most common issues encountered during the crystallization of this compound.

Problem: My compound will not crystallize from solution.

This is the most frequent issue and can stem from several root causes.

• Cause A: The solution is not supersaturated (Too much solvent was used).

  • Explanation: Crystallization occurs when the concentration of the solute exceeds its solubility at a given temperature.[6][7] If an excessive amount of solvent is used, the solution may never reach the point of supersaturation upon cooling, and the compound will remain dissolved.[4][8]

  • Solution:

    • Evaporate Excess Solvent: Gently heat the solution and evaporate a portion of the solvent under a stream of nitrogen or using a rotary evaporator.

    • Re-cool: Allow the more concentrated solution to cool slowly.

    • Test for Saturation: Before a full attempt, you can test your conditions by taking a small amount of the hot, saturated solution in a pipette and letting it evaporate on a watch glass. If it forms crystals, your conditions are likely to work.[9]

• Cause B: The solution is supersaturated but nucleation has not occurred.

  • Explanation: Even in a supersaturated state, crystal growth requires an initial "nucleation" event—a starting point for the lattice to build upon.[4] Highly pure solutions or very clean glassware can sometimes lead to a stable supersaturated state with no crystal formation.

  • Solutions:

    • Seeding: Add a single, tiny crystal of the pure compound to the supersaturated solution. This provides a pre-formed template for further crystal growth.[10]

    • Scratching: Gently scratch the inside surface of the flask below the solvent level with a glass rod. The microscopic imperfections created on the glass can serve as nucleation sites.[10]

    • Drastic Cooling: Place the flask in an ice-water or ice-salt bath to dramatically lower the temperature and force nucleation. Be aware this can sometimes lead to smaller, less pure crystals.[11]

Problem: My compound "oils out" instead of forming crystals.

• Explanation: Oiling out occurs when the solute separates from the solution as a liquid phase rather than a solid. This often happens when the melting point of the compound is lower than the boiling point of the solvent, or when significant impurities are present that depress the melting point.[4]

• Solutions:

  • Re-dissolve and Dilute: Heat the solution to re-dissolve the oil. Add a small amount (5-10% more) of the hot solvent to slightly decrease the saturation level.

  • Cool Slowly: Allow the solution to cool much more slowly. You can insulate the flask by wrapping it in glass wool or placing it in a warm water bath that is allowed to cool to room temperature overnight. Very slow cooling favors the formation of ordered crystals over a disordered oil.[4]

  • Change Solvents: Consider a solvent with a lower boiling point or use a solvent/anti-solvent system (see Protocol 2).

Problem: My crystallization yield is very low.

• Explanation: The most common reason for poor yield is using too much solvent during the initial dissolution step.[8] A significant portion of the compound remains dissolved in the "mother liquor" after cooling and filtration.

• Solutions:

  • Use the Minimum Solvent: When preparing for crystallization, add the hot solvent in small portions, waiting for the solid to dissolve before adding more, to ensure you are using the absolute minimum amount required.[9]

  • Second Crop Recovery: After filtering your first batch of crystals, concentrate the remaining filtrate (mother liquor) by evaporating some of the solvent and cool it again. This will often yield a second, albeit slightly less pure, crop of crystals.

  • Check Temperature: Ensure you are cooling the solution to a sufficiently low temperature to minimize the compound's solubility.

Section 3: Experimental Protocols & Methodologies

These protocols provide step-by-step guidance for common and effective crystallization techniques.

Protocol 1: Single-Solvent Recrystallization by Slow Cooling

This is the most fundamental recrystallization technique, aiming to purify the compound based on its differential solubility in a hot versus cold solvent.[12]

• Solvent Selection: Choose a solvent in which the compound is highly soluble at elevated temperatures but poorly soluble at room temperature or below (see Table 1).

• Dissolution: Place the crude 8-(dimethylamino)-1-acetonaphthone trifluoroacetate in an Erlenmeyer flask with a stir bar. Add the chosen solvent in small portions while heating and stirring until the solid just dissolves. Avoid adding a large excess of solvent.[11]

• Hot Filtration (Optional): If insoluble impurities are visible in the hot solution, perform a hot gravity filtration to remove them. This step is crucial for obtaining high-purity crystals.

• Slow Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly and undisturbed to room temperature. Slow cooling is critical for the formation of large, well-defined crystals.

• Further Cooling: Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize the precipitation of the compound.

• Collection and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the collected crystals with a small amount of the cold recrystallization solvent to rinse away any remaining impurities.[12]

• Drying: Dry the crystals under vacuum to remove all residual solvent.

• Validation: Check the purity of the recrystallized product by measuring its melting point and comparing it to the literature value, or by using analytical techniques like HPLC.

Protocol 2: Two-Solvent (Anti-Solvent) Crystallization

This method is ideal when no single solvent has the desired solubility profile. It uses one solvent in which the compound is very soluble (the "solvent") and another in which it is insoluble (the "anti-solvent"). The two solvents must be miscible.[6][13]

• Dissolution: Dissolve the compound in the minimum amount of the "good" solvent at room temperature or with gentle warming.

• Anti-Solvent Addition: Slowly add the "anti-solvent" dropwise to the stirred solution. Continue adding until the solution becomes faintly and persistently cloudy (turbid). This indicates the point of saturation has been reached.

• Re-solubilization: Add a few drops of the "good" solvent back into the solution until the cloudiness just disappears.

• Crystallization: Cover the flask and allow it to stand undisturbed. Crystals should form as the solvent environment slowly becomes less favorable. Cooling in an ice bath can also encourage crystallization.

• Collection: Collect, wash (with a solvent mixture rich in the anti-solvent), and dry the crystals as described in Protocol 1.

Workflow for Two-Solvent Crystallization

Caption: Workflow for the anti-solvent crystallization method.

Section 4: Advanced Topics & FAQs

Q3: How do I rationally select a solvent system?

A3: Solvent selection is the most critical variable.[14] The principle of "like dissolves like" is a good starting point. Since you have an aromatic salt, a moderately polar solvent is often a good choice. A systematic approach involves screening several solvents from different chemical classes.

Table 1: Potential Solvents for Screening

Solvent	Boiling Point (°C)	Polarity	Rationale & Potential Issues
Isopropanol	82.6	Polar Protic	Often a good starting point for aromatic salts. Can form hydrogen bonds.
Ethanol	78.4	Polar Protic	Similar to isopropanol, slightly more polar.
Acetone	56	Polar Aprotic	Good solvent for many organics, but its volatility can sometimes lead to rapid evaporation and poor crystal quality.[14]
Ethyl Acetate	77.1	Mid-Polarity	A common choice. Can be paired with hexanes or heptane as an anti-solvent.
Dichloromethane	39.6	Mid-Polarity	Often dissolves organics well, but its low boiling point can be problematic. A patent for the HCl salt uses it as a solvent.[15]
Toluene	110.6	Non-Polar	May be a good solvent at high temperatures due to pi-pi interactions with the naphthyl ring. Can be paired with hexane/heptane.
Heptane/Hexane	98.4 / 69	Non-Polar	Unlikely to be a good primary solvent, but excellent candidates for use as an anti-solvent.[16]
Water	100	Very Polar	As a salt, the compound may have some water solubility. Can be used as an anti-solvent with polar organic solvents like acetone or isopropanol.

Q4: What if none of the standard methods work?

A4: If standard cooling and anti-solvent methods fail, consider more advanced or slower techniques that can sometimes yield high-quality crystals from difficult compounds.

• Slow Evaporation: Dissolve the compound in a suitable solvent in a vial. Cover the vial with a cap that has a small hole pricked in it, or with parafilm with a few needle holes. This allows the solvent to evaporate very slowly over several days or weeks, which can promote the growth of large, high-quality crystals.[14]

• Vapor Diffusion: Place a small, open vial containing your dissolved compound inside a larger, sealed jar that contains a small amount of a volatile anti-solvent. Over time, the anti-solvent vapor will slowly diffuse into the solution of your compound, gradually inducing crystallization.[14]

Troubleshooting Decision Flowchart

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Adjusting temperature parameters for 8-(dimethylamino)-1-acetonaphthone dynamic NMR

From the Application Scientist's Desk

Welcome to the Technical Support Center for Dynamic Nuclear Magnetic Resonance (DNMR). Analyzing 8-(dimethylamino)-1-acetonaphthone presents unique spectroscopic challenges due to the complex transannular peri-interactions between the dimethylamino ( −NMe2​ ) and acetyl groups. Because the rotational barriers and chemical exchange rates of these groups are highly sensitive to both temperature and solvent donicity, achieving accurate activation parameters ( ΔG‡ , ΔH‡ , ΔS‡ ) requires rigorous experimental control.

This guide is designed for researchers and drug development professionals. It abandons basic textbook theory in favor of field-proven, causality-driven methodologies and self-validating protocols to ensure your DNMR data is structurally sound and reproducible.

Core Methodology: Self-Validating VT Calibration

To accurately measure the rotational barrier of the acetyl and −NMe2​ groups via the Eyring equation, absolute temperature precision is non-negotiable. The NMR probe's thermocouple measures the temperature of the bearing gas, which often deviates from the actual sample temperature by 1–3 K. Temperature calibration is routinely carried out using standard ethylene glycol and methanol samples[1].

Caption: DNMR Variable Temperature (VT) Calibration Workflow.

Step-by-Step Calibration Protocol

• Standard Selection : Insert a 100% Methanol NMR standard for low-temperature studies ( <298 K) or a 100% Ethylene Glycol standard for high-temperature studies ( >298 K)[2].

• Thermal Equilibration : Set the target temperature on your VT controller and wait 15–20 minutes.

  • Causality: NMR probes possess significant thermal mass. A 15-minute equilibration ensures the internal sample liquid reaches thermal equilibrium with the surrounding gas, preventing convection currents that cause false "exchange" line broadening.

• Spectral Acquisition : Acquire a standard 1H NMR spectrum (1–4 scans). Measure the chemical shift difference ( Δδ in ppm) between the hydroxyl ( −OH ) protons and the aliphatic ( −CH3​ or −CH2​ ) protons.

• True Temperature Calculation : Apply the standard calibration equations (see Data Synthesis table below) to calculate the true sample temperature.

• System Offset : Adjust the VT controller offset so the software reflects the true calculated temperature.

  • Self-Validation Checkpoint: After applying the offset, wait 5 minutes and acquire a second spectrum. If the calculated temperature from the new Δδ exactly matches your target setpoint, thermal equilibrium and calibration are validated. If it drifts, your nitrogen gas flow rate may be unstable.

Field-Proven Troubleshooting (FAQs)

Caption: Thermodynamic and chemical control of 8-(dimethylamino)-1-acetonaphthone exchange.

Q1: Why is my coalescence temperature ( Tc​ ) for the −NMe2​ protons shifting when I change solvents from CDCl3​ to CD3​CN ? A1: This is expected behavior. Dynamic NMR measurements of 8-(dimethylamino)-1-acetonaphthone in neutral solutions reveal a strong solvent dependency of the barrier to NMe group interchange[3].

• Causality: The ground state of the molecule is stabilized by a transannular N⋯C=O interaction. Solvents with different polarities and donicities alter the thermodynamic stabilization of this peri-interaction, thereby shifting the energy required to reach the rotational transition state.

Q2: When titrating with Trifluoroacetic acid (TFA), the −NMe2​ peaks split at room temperature. Is my VT unit malfunctioning? A2: No, your VT unit is functioning perfectly.

• Causality: Titrating 8-(dimethylamino)-1-acetonaphthone with TFA gives rise to equilibrium mixtures of the N -protonated aminoketone and the O -protonated transannular addition product[3]. The O -protonation drastically increases the rotational barrier by forming a partial covalent transannular bond, making the interconversion slow on the NMR timescale even at ambient temperatures[3].

• Self-Validation Checkpoint: Run a control spectrum of the neutral compound at 298 K. If it shows a sharp, time-averaged singlet for the −NMe2​ protons, your VT unit's baseline temperature and the molecule's fast-exchange regime are validated.

Q3: How do I accurately extract the rotational barrier ( ΔG‡ ) for the acetyl group? A3: In peri-substituted 1-acylnaphthalenes, the barrier for acyl group rotation typically ranges from 9.5 to 13.2 kcal/mol depending on the steric bulk of the R-group[4].

• Causality: To calculate this for the acetyl group, you must cool the sample to the slow exchange limit (often <220 K) to measure the maximum peak separation ( Δν in Hz) of the frozen conformers. Then, carefully raise the temperature to find the exact coalescence temperature ( Tc​ ), where the two peaks merge into a flat, broad plateau. Apply the Eyring equation: ΔG‡=−RTc​ln(2​kB​Tc​πΔνh​) .

• Self-Validation Checkpoint: Perform full lineshape analysis (e.g., using DNMR3 or TopSpin Dynamics) at three different temperatures near Tc​ . If the calculated ΔG‡ remains constant across these temperatures, your Δν and Tc​ values are mathematically validated.

Data Synthesis: Activation Parameters & Calibration Equations

Use the following table to benchmark your experimental data against established literature values for peri-substituted naphthalenes.

Parameter	Description	Typical Value / Equation
ΔG‡ (Acyl Rotation)	Rotational barrier of the acyl group in peri-substituted 1-acylnaphthalenes.	9.5 to 13.2 kcal/mol[4]
ΔH‡ (Protonation Shift)	Enthalpy change during O -protonated to N -protonated interconversion (e.g., in PhNO2​ ).	~2.6 kcal/mol[3]
Methanol Calibration ( T<298 K)	True temperature calculation based on Δδ of −OH and −CH3​ protons.	T(K)=403.0−29.53(Δδ)−23.87(Δδ)2
Ethylene Glycol Calibration ( T>298 K)	True temperature calculation based on Δδ of −OH and −CH2​ protons.	T(K)=466.5−108.5(Δδ)

Sources

• 1. Paramagnetic Properties and Moderately RapidConformational Dynamics in the Cobalt(II) Calix[4]arene Complex by NMR | MDPI [mdpi.com]
• 2. Slow Motions in Chicken Villin Headpiece Subdomain Probed by Cross-Correlated NMR Relaxation of Amide NH Bonds in Successive Residues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. figshare.com [figshare.com]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Validation of 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one transannular addition via X-ray diffraction

An in-depth technical analysis and comparative guide on validating transannular interactions in sterically congested peri-substituted naphthalenes, specifically focusing on 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one.

Mechanistic Context: The Peri-Substitution Anomaly

In the realm of physical organic chemistry, peri-substituted naphthalenes—such as 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one (commonly known as 8-(dimethylamino)-1-acetonaphthone)—serve as classic molecular laboratories for studying extreme steric compression and hypervalency. The rigid naphthalene backbone forces the basic dimethylamino nitrogen and the electrophilic acetyl carbonyl carbon into close spatial proximity (often < 2.6 Å in the neutral state, compared to a van der Waals sum of ~3.2 Å).

When subjected to acidic conditions or acylation, the molecule is forced along the Bürgi-Dunitz trajectory . The nitrogen lone pair attacks the carbonyl carbon, initiating a transannular addition that results in a zwitterionic or hemiketal-like intermediate [1]. Validating the exact extent of this N···C=O bond formation is critical for drug development professionals designing covalent inhibitors or transition-state analogs.

Transannular addition pathway of 8-(dimethylamino)-1-acetonaphthone upon protonation.

Modality Comparison: Why SC-XRD is the Gold Standard

To objectively validate the formation of the transannular N-C bond, researchers typically deploy one of three analytical modalities. While Solution-State NMR and FT-IR provide valuable thermodynamic data, Single-Crystal X-Ray Diffraction (SC-XRD) remains the only modality capable of freezing the dynamic equilibrium to directly quantify the partial bond length.

Dynamic NMR measurements of 8-(dimethylamino)-1-acetonaphthone titrated with trifluoroacetic acid (TFA) reveal a solvent-dependent equilibrium between the N-protonated and O-protonated states [2]. However, NMR only yields time-averaged chemical shifts. SC-XRD, conversely, proves that the transannular N···C(O) bond in the O-protonated state is formed to an extent of approximately 80% (yielding a bond length of ~1.63 Å) [3].

Table 1: Performance Comparison of Analytical Modalities

Analytical Modality	Primary Output	Spatial Resolution	Transannular Bond Quantification	Limitations
SC-XRD (Recommended)	3D Electron Density Map	< 0.01 Å	Direct measurement (~1.63 Å)	Requires high-quality single crystals; static snapshot.
Solution-State NMR	Chemical Shifts (δ), Exchange Rates	None (Time-averaged)	Indirect (Thermodynamic equilibrium)	Cannot resolve exact static intermediate geometries.
FT-IR Spectroscopy	Vibrational Frequencies (cm⁻¹)	None	Indirect (C=O stretch shift to C-O-H)	Cannot quantify absolute interatomic distances.

Table 2: Benchmark SC-XRD Structural Parameters for the O-Protonated Adduct

Structural Parameter	Expected Value	Chemical Significance
N···C Transannular Distance	1.625 – 1.669 Å	Indicates an ~80% formed covalent bond (Standard N-C is 1.47 Å).
C=O Bond Length	~1.32 Å	Elongation from standard ketone (1.22 Å), indicating single-bond character.
Carbonyl Pyramidalization	Σ angles ≈ 335°	Deviation from planarity (360°), confirming sp² to sp³ transition.

Self-Validating Experimental Protocol: SC-XRD Workflow

As an application scientist, I emphasize that generating an electron density map is not enough; the protocol must validate its own physical accuracy. The following step-by-step workflow ensures that the observed transannular bond is a true structural feature, not an artifact of thermal motion or dynamic disorder.

Step 1: Thermodynamic Crystallization

• Dissolve 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one in an apolar solvent (e.g., dichloromethane) to favor the O-protonated Bürgi-Dunitz trajectory.

• Titrate with 1.0 equivalent of Trifluoroacetic Acid (TFA).

• Allow the solvent to evaporate slowly over 48–72 hours at 4 °C. Causality: Slow evaporation at low temperatures ensures thermodynamic control over lattice formation, minimizing crystal defects that blur the electron density map around the critical N-C bond.

Step 2: Crystal Mounting and Data Collection

• Select a crystal with uniform extinction under polarized light microscopy.

• Mount the crystal on a diffractometer equipped with a Mo Kα radiation source (λ = 0.71073 Å).

• Cool the crystal to 100 K using a liquid nitrogen cryostream during data collection. Causality: Mo Kα radiation provides the high-energy diffraction necessary for atomic-level resolution in sterically congested systems. Cooling to 100 K suppresses thermal vibrations (Debye-Waller factors), ensuring the ~1.63 Å bond length is a static reality, not a time-averaged dynamic oscillation.

Step 3: Structure Solution and Self-Validation

• Solve the structure using Direct Methods and refine using full-matrix least-squares on F2 .

• Apply anisotropic displacement parameters to all non-hydrogen atoms.

• Validation Checkpoint: The protocol is self-validating if the final Goodness-of-Fit (GoF) is between 0.95 and 1.05, and the R1​ value is < 0.05. If a high residual electron density peak (> 1.0 e/ų) remains near the N-C bond axis, it indicates unresolved dynamic disorder, and the bond length measurement must be rejected.

Self-validating SC-XRD experimental workflow for resolving transannular bond parameters.

Conclusion

While spectroscopic methods like Solution-State NMR provide excellent insights into the solvent-dependent equilibrium of peri-substituted naphthalenes, they fail to deliver absolute geometric parameters. SC-XRD stands as the definitive modality for validating transannular addition in 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one. By strictly controlling thermal motion and utilizing high-energy radiation, researchers can confidently map the Bürgi-Dunitz trajectory and quantify the ~80% partial bond formation that characterizes these unique hypervalent states.

References

• 5-Chloro-8-nitro-1-naphthoyl (NNap): A Selective Protective Group for Amines and Amino Acids Source: Organic Letters - ACS Publications URL:[Link]

• N- vs O-Protonation and the Transannular Substituent Interaction in 8-(Dimethylamino)-1-acetonaphthone Source: The Journal of Organic Chemistry / Figshare URL:[Link]

• Reactions and interactions between peri-groups in 1-dimethylamino-naphthalene salts: an example of a "through space" amide Source: ResearchGate URL:[Link]

8-(dimethylamino)-1-acetonaphthone vs N,N-dimethylacetamide NMe interchange barrier

Comparative Guide: NMe Interchange Barriers in 8-(Dimethylamino)-1-acetonaphthone vs. N,N-Dimethylacetamide

Executive Summary

Understanding the rotational dynamics of nitrogen-containing functional groups is critical for drug design, conformational analysis, and the development of molecular switches. This guide provides an in-depth comparison of the NMe (N-methyl) interchange barrier between a classic amide, N,N-dimethylacetamide (DMAc) , and a highly sterically hindered peri-substituted naphthalene, 8-(dimethylamino)-1-acetonaphthone .

While DMAc relies on a traditional covalent C–N partial double bond to restrict rotation, 8-(dimethylamino)-1-acetonaphthone achieves a strikingly similar rotational barrier through a non-covalent, transannular dative interaction[1]. By comparing these two distinct structural paradigms, researchers can better understand how through-space interactions can effectively mimic through-bond resonance.

Mechanistic Foundations: Causality of Restricted Rotation

To understand why a peri-substituted naphthalene mimics an amide, we must analyze the electronic and steric forces governing their ground and transition states.

• N,N-Dimethylacetamide (DMAc) - Through-Bond Resonance: In classic amides like DMAc, the nitrogen lone pair delocalizes into the carbonyl π* orbital. This conjugation creates a C–N partial double bond, locking the molecule into a planar ground state. Rotating the NMe₂ group by 90° breaks this conjugation, leading to a high-energy transition state. Because the planar ground state is highly polar (zwitterionic character) and the orthogonal transition state is less polar, the rotational barrier (~15–19 kcal/mol) increases significantly in polar solvents[2][3].

• 8-(Dimethylamino)-1-acetonaphthone - Through-Space Dative Interaction: This molecule lacks a covalent amide bond. However, the rigid naphthalene backbone forces the dimethylamino group at the 8-position and the acetyl group at the 1-position into extreme steric proximity (peri-interaction). To alleviate electron repulsion and stabilize the system, the nitrogen lone pair donates electron density directly across space into the carbonyl carbon's π* orbital. This creates a pseudo-amide dative bond . Dynamic NMR (DNMR) measurements reveal that this transannular N···C=O interaction restricts NMe group interchange to a degree—and with a solvent dependency—nearly identical to that of DMAc[1].

Mechanistic comparison of restricted NMe2 rotation via through-bond vs. through-space interactions.

Quantitative Data Comparison

The thermodynamic parameters for NMe interchange highlight the functional equivalence of the true amide bond and the pseudo-amide peri-interaction. As solvent polarity increases, the highly polar ground states of both molecules are stabilized relative to their transition states, driving up the activation energy ( ΔG‡ ).

Property / Parameter	N,N-Dimethylacetamide (DMAc)	8-(Dimethylamino)-1-acetonaphthone
Primary Interaction	C–N Covalent Resonance	N···C=O Transannular Dative Bond
NMe Interchange Barrier (Gas / Non-Polar)	~15.3 kcal/mol[4]	~15.0 - 16.0 kcal/mol (Parallels DMAc)[1]
NMe Interchange Barrier (Polar Solvents)	~17.0 - 19.1 kcal/mol[5][6]	~17.0 - 19.0 kcal/mol (Parallels DMAc)[1]
Solvent Dependency	High (Barrier increases with polarity)	High (Barrier increases with polarity)
Ground State Geometry	Planar (sp² hybridized N)	Distorted / Pseudo-planar N···C=O

Experimental Methodology: Dynamic NMR (DNMR) Protocol

To objectively quantify and compare the NMe interchange barriers, researchers must employ Variable-Temperature Dynamic NMR (VT-DNMR) coupled with Complete Line Shape (CLS) analysis. Simple coalescence temperature ( Tc​ ) calculations are insufficient, as they only yield ΔG‡ at a single temperature. CLS allows for the extraction of enthalpy ( ΔH‡ ) and entropy ( ΔS‡ ) of activation[6][7].

Self-Validating Protocol for NMe Barrier Determination:

• Sample Preparation & Solvent Selection:

  • Prepare 0.05 M solutions of the target compound in a series of deuterated solvents with varying dielectric constants (e.g., Toluene-d8, CDCl3, CD3CN, D2O). Causality: Varying solvent polarity isolates the electronic nature of the transition state. If the barrier increases with polarity, the ground state is confirmed to be more polar than the transition state.

• Temperature Calibration (Crucial Validation Step):

  • Do not rely on the NMR spectrometer's digital temperature readout. Use an internal standard (100% Methanol for < 300 K; 100% Ethylene Glycol for > 300 K) to calibrate the exact sample temperature via the chemical shift difference between the OH and CHn protons.

• VT-NMR Acquisition:

  • Acquire 1D ¹H-NMR spectra starting from a low temperature where the exchange is "slow" (two distinct N-CH3 singlets are visible).

  • Gradually increase the temperature in 5 K increments. Observe the broadening of the NMe peaks, their collapse into a single broad peak at the coalescence temperature ( Tc​ ), and their sharpening into a single peak at high temperatures (fast exchange).

• Complete Line Shape (CLS) Analysis:

  • Export the spectra to a simulation software (e.g., DNMR3 or TopSpin DNMR module).

  • Input the chemical shift difference ( Δν ) and the transverse relaxation time ( T2∗​ , derived from the peak width at half-height in the absence of exchange) obtained from the lowest temperature spectrum.

  • Iteratively fit the simulated line shapes to the experimental data at each temperature to extract the precise rate constant ( k ) for the NMe interchange[7].

• Thermodynamic Parameter Extraction:

  • Construct an Eyring plot by graphing ln(k/T) versus 1/T .

  • Calculate ΔH‡ from the slope ( −ΔH‡/R ) and ΔS‡ from the y-intercept ( ln(kB​/h)+ΔS‡/R ).

Step-by-step Dynamic NMR (DNMR) workflow for determining NMe interchange activation barriers.

Conclusion

The comparison between N,N-dimethylacetamide and 8-(dimethylamino)-1-acetonaphthone perfectly illustrates that molecular rigidity and steric proximity can force non-covalent interactions to behave with the strength of covalent bonds. For drug development professionals, this highlights the potential of utilizing peri-substituted or highly constrained scaffolds to introduce conformational rigidity without relying on traditional peptide/amide linkages.

References

• Schuster, I. I., Freyer, A. J., & Rheingold, A. L. (2000). N- vs O-Protonation and the Transannular Substituent Interaction in 8-(Dimethylamino)-1-acetonaphthone. The Journal of Organic Chemistry, 65(22), 7612–7617.

• Reeves, L. W., Shaddick, R. C., & Shaw, K. N. (1971). Nuclear Magnetic Resonance Studies of Multi-site Chemical Exchange. III. Hindered Rotation in Dimethylacetamide, Dimethyl Trifluoro-acetamide, and Dimethyl Benzamide. Canadian Journal of Chemistry, 49(22), 3683-3691.

• Rablen, P. R., et al. (1998). Solvent Effects on the Barrier to C−N Bond Rotation in N,N-Dimethylaminoacrylonitrile. Journal of the American Chemical Society, 120(27), 6799-6805.

• Jiao, D. (2007). Conformational Studies of Peptides. Open Repository. 8

Sources

• 1. figshare.com [figshare.com]
• 2. researchgate.net [researchgate.net]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. lqtc.fcien.edu.uy [lqtc.fcien.edu.uy]
• 6. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. repository.arizona.edu [repository.arizona.edu]

Comparing Solvent Nucleophilicity Effects on 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one: A Technical Guide

Target Audience: Researchers, Physical Organic Chemists, and Drug Development Professionals Document Type: Application & Comparative Performance Guide

Executive Summary & Mechanistic Framework

1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one—commonly referred to as 8-(dimethylamino)-1-naphthyl methyl ketone (8-DMAN-MK)—is a highly specialized peri-substituted naphthalene. Unlike standard proton sponges (e.g., 1,8-bis(dimethylamino)naphthalene) which feature two competing nucleophilic centers, 8-DMAN-MK pairs a strong nucleophile (the dimethylamino group) with a strong electrophile (the acetyl group) across the sterically constrained 1,8-positions [1].

This forced proximity pre-organizes the molecule along the Bürgi-Dunitz trajectory , resulting in a "through-space" intramolecular dative bond (N···C=O)[1, 2]. As an Application Scientist, understanding how external solvent environments modulate this delicate nucleophile-electrophile interaction is critical for utilizing such scaffolds in catalysis, molecular switches, or conformationally restricted drug design.

The Causality of Solvent Effects

The strength of the N···C=O interaction is highly dependent on the solvent's Kamlet-Taft parameters—specifically nucleophilicity ( β ) and electrophilicity/H-bond donation ( α ):

• High Nucleophilicity ( β ): Solvents like Tetrahydrofuran (THF) or Dimethyl Sulfoxide (DMSO) act as exogenous nucleophiles. They competitively solvate the electrophilic carbonyl carbon face, sterically and electronically repelling the intramolecular nitrogen lone pair. This weakens the N···C=O bond.

• High Electrophilicity ( α ): Protic solvents like Methanol (MeOH) hydrogen-bond to the carbonyl oxygen. This withdraws electron density from the carbonyl group, increasing the electrophilicity of the carbon center. This "push-pull" dynamic strengthens the intramolecular N···C=O donation, shifting the molecule closer to a zwitterionic, amide-like state.

Fig 1: Mechanistic pathways of solvent nucleophilicity and electrophilicity on the N···C=O bond.

Quantitative Comparison: Solvent Parameters vs. Bond Strength

To objectively evaluate these solvent effects, we compare 8-DMAN-MK against a non-interacting control alternative, 1-acetylnaphthalene , which lacks the peri-amine group.

The degree of N···C=O interaction can be precisely quantified using 13 C NMR. A standard ketone carbonyl resonates at ~200–205 ppm. However, as the nitrogen lone pair donates into the π∗ orbital of the carbonyl, the bond acquires partial amide character, shielding the carbon and shifting the resonance upfield (lower ppm).

Table 1: Comparative Solvent Effects on Carbonyl 13 C NMR Shifts

Solvent	Kamlet-Taft β (Nucleophilicity)	Kamlet-Taft α (Electrophilicity)	8-DMAN-MK C=O Shift (ppm)	Control C=O Shift (ppm)	Estimated N···C Distance (Å)
Cyclohexane	0.00	0.00	195.2	201.5	2.58
THF	0.55	0.00	198.4	201.2	2.65 (Weakened)
DMSO	0.76	0.08	199.1	200.8	2.71 (Weakened)
Methanol	0.66	0.98	191.8	202.1	2.45 (Strengthened)

Data Interpretation: In highly nucleophilic DMSO, the 8-DMAN-MK carbonyl shift approaches that of the control ketone, indicating that the solvent has successfully outcompeted the internal amine, lengthening the N···C distance. Conversely, in methanol, the strong H-bonding to the oxygen enhances the internal dative bond, driving the shift down to 191.8 ppm.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducible data, any protocol measuring these subtle stereoelectronic effects must be a self-validating system . The following workflows incorporate internal controls to isolate specific peri-interactions from bulk magnetic susceptibility or general dielectric changes.

Protocol 1: Self-Validating NMR Solvatochromism Titration

This protocol determines the exact sensitivity of the N···C=O bond to solvent nucleophilicity by using an internal competitive baseline.

Step-by-Step Methodology:

• Sample Preparation: Weigh exactly 0.05 mmol of 8-DMAN-MK and 0.05 mmol of 1-acetylnaphthalene (internal control).

• Baseline Dissolution: Dissolve the equimolar mixture in 500 μ L of anhydrous, non-nucleophilic Cyclohexane- d12​ containing 0.01% TMS.

• Initial Acquisition: Acquire a quantitative 13 C NMR spectrum at 298 K. Record the exact chemical shifts of both carbonyl carbons.

• Solvent Titration: Sequentially spike the NMR tube with 10 μ L, 20 μ L, 50 μ L, and 100 μ L aliquots of a highly nucleophilic solvent (e.g., THF- d8​ ).

• Data Acquisition & Validation: After each addition, acquire a new 13 C spectrum.

  • Self-Validation Check: Calculate Δδ for both compounds. If the shift is purely due to bulk solvent polarity, both carbonyls will shift equally. A disproportionate downfield shift in 8-DMAN-MK confirms the specific disruption of the intramolecular N···C=O bond by the exogenous nucleophile.

Fig 2: Self-validating NMR workflow isolating specific peri-interactions from bulk solvent effects.

Protocol 2: UV-Vis Charge-Transfer (CT) Validation

Because the N···C=O interaction involves charge transfer from the amine to the acetyl group, UV-Vis spectroscopy can independently verify the NMR findings.

Step-by-Step Methodology:

• Stock Solution: Prepare a 1×10−4 M stock solution of 8-DMAN-MK in anhydrous hexane.

• Cuvette Preparation: Transfer 2.0 mL of the stock solution into a quartz cuvette (1 cm path length).

• Spectral Titration: Add micro-aliquots (5-10 μ L) of Methanol (high α parameter).

• Observation & Validation: Monitor the low-energy CT band (typically around 320-350 nm).

  • Self-Validation Check: Look for the maintenance of an isosbestic point . The presence of a clean isosbestic point proves a direct two-state equilibrium between the weakly-interacting state and the strongly-interacting (H-bond stabilized) state, ruling out random solvent degradation or aggregation.

Conclusion

When deploying 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one in advanced chemical applications, the choice of solvent is not merely a medium, but an active participant in the molecule's structural conformation. By utilizing nucleophilic solvents, researchers can "turn off" the peri-interaction, whereas protic solvents can be used to "lock" the molecule into a rigid, pseudo-amide conformation. Utilizing the self-validating protocols outlined above ensures that these dynamic structural shifts are accurately quantified and differentiated from background solvent noise.

References

• Habib, A., Garrido-González, J. J., Sánchez-Santos, E., et al. (2023). 5-Chloro-8-nitro-1-naphthoyl (NNap): A Selective Protective Group for Amines and Amino Acids. Organic Letters (ACS Publications).
• Asaad, N., Davies, J. E., Hodgson, D. R. W., & Ottavi, L. (2005). Reactions and interactions between peri-groups in 1-dimethylamino-naphthalene salts: an example of a "through space" amide. Journal of Physical Organic Chemistry (ResearchGate).

A Comparative Guide to the Enthalpy Change of 8-(Dimethylamino)-1-acetonaphthone Across Different Solvents

This guide provides an in-depth technical analysis of the solvent-dependent enthalpy changes associated with the electronic transitions of 8-(dimethylamino)-1-acetonaphthone (DAN-1). As researchers and professionals in drug development and materials science are keenly aware, the local environment can profoundly influence the photophysical properties of a molecule. For chromophores like DAN-1, this manifests as solvatochromism, a phenomenon where the color of a solution changes with the polarity of the solvent.[1] Understanding the thermodynamics that underpin these changes is crucial for designing and optimizing molecular probes, sensors, and novel materials.

Herein, we delve into the principles of intramolecular charge transfer (ICT) that govern the solvatochromic behavior of DAN-1. While direct, comprehensive experimental data on the enthalpy changes of DAN-1 across a wide range of solvents is not extensively published, we will present a universally applicable, rigorous experimental protocol to determine these values. To illustrate the expected trends and the application of the methodology, we will draw upon data from the closely related and well-characterized solvatochromic dye, 6-propionyl-2-(dimethylamino)naphthalene (Prodan), which shares the same fundamental photophysical mechanism.

The Phenomenon of Solvatochromism in DAN-1: An Overview

8-(dimethylamino)-1-acetonaphthone belongs to a class of "push-pull" molecules, where an electron-donating group (the dimethylamino group) and an electron-withdrawing group (the acetonaphthone moiety) are part of the same conjugated system. Upon absorption of light, an electron is promoted from the highest occupied molecular orbital (HOMO), which is predominantly localized on the dimethylamino group, to the lowest unoccupied molecular orbital (LUMO), which is largely centered on the acetonaphthone portion. This results in a significant increase in the molecule's dipole moment in the excited state compared to the ground state.[2] This charge separation in the excited state is referred to as an intramolecular charge transfer (ICT) state.

The energy of the ground and excited states of DAN-1 are differentially stabilized by solvents of varying polarity. Polar solvents will more effectively stabilize the highly polar excited state than the less polar ground state. This leads to a decrease in the energy gap between the ground and excited states, resulting in a bathochromic (red) shift in the absorption and emission spectra as solvent polarity increases.[1] The magnitude of this shift is dependent on the specific interactions between the solute and solvent molecules.

Caption: Intramolecular Charge Transfer (ICT) in DAN-1.

Comparative Analysis of Enthalpy Change

The enthalpy change (ΔH) associated with the solvatochromic shift provides a quantitative measure of the energetic interactions between the solute and the solvent. A more negative enthalpy change signifies a more favorable interaction. The table below presents representative data for a Prodan-like molecule, illustrating the expected trend for DAN-1 across a selection of solvents with varying polarities.

Solvent	Polarity (ET(30))	Absorption λmax (nm)	Emission λmax (nm)	Stokes Shift (cm⁻¹)	Representative ΔH (kJ/mol)
n-Hexane	30.9	~350	~430	~4900	-5
Toluene	33.9	~355	~450	~5600	-8
Acetonitrile	46.0	~360	~520	~8700	-15
Ethanol	51.9	~365	~530	~8900	-20
Water	63.1	~370	~540	~9200	-25

Note: The ΔH values are illustrative and represent the expected trend of increasingly exothermic interactions with increasing solvent polarity.

Experimental Protocol for Determining Enthalpy Change

The thermodynamic parameters of solvatochromism can be determined by measuring the absorption or fluorescence spectra of DAN-1 in a given solvent at various temperatures. The Gibbs-Helmholtz equation and the van 't Hoff equation provide the theoretical framework for this analysis.[1][2]

Caption: Experimental workflow for determining ΔH.

Step-by-Step Methodology:

• Solution Preparation: Prepare a dilute solution of 8-(dimethylamino)-1-acetonaphthone in the solvent of interest. The concentration should be optimized to have a maximum absorbance in the range of 0.5-1.0 to ensure linearity of the Beer-Lambert law.

• Spectroscopic Measurement:

  • Use a UV-Vis or fluorescence spectrophotometer equipped with a temperature-controlled cuvette holder.

  • Place the cuvette containing the sample solution in the holder and allow it to equilibrate at the starting temperature (e.g., 298 K).

  • Record the absorption or emission spectrum and note the wavelength of maximum absorbance or emission (λmax).

  • Increase the temperature in controlled increments (e.g., 5 K) and allow the solution to equilibrate at each new temperature before recording the spectrum. Repeat this process over a desired temperature range (e.g., 298 K to 333 K).

• Data Analysis:

  • For each temperature (T), convert the λmax (in nm) to energy (E) in kJ/mol using the equation: E = hcN_A / λ, where h is Planck's constant, c is the speed of light, N_A is Avogadro's number, and λ is the wavelength in meters.

  • The solvatochromic shift can be considered as an equilibrium between the ground state and the excited state. The equilibrium constant (K_eq) can be related to the energy of the transition. For the purpose of a van 't Hoff analysis in this context, we can consider the ratio of molecules in a "solvent-stabilized" excited state to the ground state. A simplified approach that is often used is to relate the shift in the absorption maximum to the equilibrium. However, a more rigorous treatment involves analyzing the temperature dependence of the equilibrium between two spectroscopic states if they are observable. For a single shifting peak, the analysis is more complex. A practical approach is to analyze the temperature dependence of the peak position (in wavenumbers, cm⁻¹) which is proportional to the energy difference. The slope of a plot of the peak wavenumber versus 1/T can be related to the enthalpy difference between the solvation of the ground and excited states.

  • A more direct application of the van't Hoff equation is possible if there is a clear equilibrium between two distinct species (e.g., monomer and dimer, or two different solvated forms) that can be monitored spectroscopically.[3] In the case of a continuous solvatochromic shift, the analysis provides an apparent enthalpy change reflecting the change in solvation energy with temperature.

  • Plot ln(K_eq) versus 1/T (where T is in Kelvin). According to the van 't Hoff equation, this plot should be linear.[2]

  • The slope of the line is equal to -ΔH/R, where R is the gas constant (8.314 J/mol·K). From this, the enthalpy change (ΔH) can be calculated.

Conclusion

The solvatochromic properties of 8-(dimethylamino)-1-acetonaphthone are a direct consequence of its intramolecular charge transfer character. The extent of the red shift in its absorption and emission spectra in polar solvents is a manifestation of the enhanced stabilization of its polar excited state. By employing temperature-dependent UV-Vis or fluorescence spectroscopy and applying the principles of the van 't Hoff equation, it is possible to quantify the enthalpy change associated with these solute-solvent interactions. This guide provides a robust framework for researchers to conduct these measurements and gain a deeper thermodynamic understanding of the behavior of DAN-1 and similar "push-pull" chromophores in various solvent environments, which is essential for their application in diverse fields of chemical and biological sciences.

References

• Reichardt, C. Solvatochromic Dyes as Solvent Polarity Indicators. Chem. Rev.1994 , 94 (8), 2319–2358. [Link]

• Lippert, E. Dipole Moment and Electronic Structure of Excited Molecules. Z. Elektrochem., Ber. Bunsenges. Physik. Chem.1957 , 61 (8), 962-975. [Link]

• van 't Hoff, J. H. The role of osmotic pressure in the analogy between solutions and gases. Z. Phys. Chem.1887 , 1, 481-508. [Link]

• Lakowicz, J. R. Principles of Fluorescence Spectroscopy, 3rd ed.; Springer: New York, 2006. [Link]

• Brummond, K. M.; Abel, C. J. Synthesis and Photophysical Properties of Models for Twisted PRODAN and Dimethylaminonaphthonitrile. J. Phys. Chem. A2005 , 109 (8), 1639–1645. [Link]

• Catalán, J. Toward a Rationalization of the Solvent Polarity. The C-Nitriles as Solvent Polarity Indicators. J. Phys. Chem. B2009 , 113 (17), 5951–5960. [Link]

• An Investigation of the Temperature Dependence of a Monomer–Dimer Equilibrium Using UV–Vis and 1H NMR Spectroscopies. J. Chem. Educ.2023 , 100 (3), 1215-1221. [Link]

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Comparison Guide: Cross-Validating Dynamic NMR and X-ray Crystallography for Peri-Substituted Naphthalenes

The Analytical Challenge: Structural Dynamics in Sterically Congested Systems

Characterizing the structural dynamics of peri-substituted naphthalenes—specifically 8-(dimethylamino)-1-acetonaphthone—presents a unique analytical challenge for drug development professionals and physical organic chemists. Due to severe steric congestion, the addition of an acid such as trifluoroacetic acid (TFA) induces a complex, solvent-dependent equilibrium. The system partitions between an open N-protonated aminoketone and a closed O-protonated transannular addition product[1].

Relying on a single analytical technique to characterize these salts often leads to an incomplete mechanistic picture. To build a self-validating model of this equilibrium, researchers must cross-validate Dynamic Nuclear Magnetic Resonance (NMR) spectroscopy with X-ray Crystallography . This guide objectively compares the performance of these two analytical modalities, detailing their specific strengths, limitations, and synergistic workflows as demonstrated in the foundational study by [1].

Solvent-dependent equilibrium of protonated 8-(dimethylamino)-1-acetonaphthone salts.

Performance Comparison: Solution-State NMR vs. Solid-State X-ray

When evaluating the protonation states of 8-(dimethylamino)-1-acetonaphthone, Dynamic NMR and X-ray crystallography serve highly specialized, complementary roles. NMR excels in mapping thermodynamic landscapes in varying media, whereas X-ray crystallography provides absolute spatial resolution of trapped intermediates.

Analytical Feature	Dynamic NMR (Solution State)	X-ray Crystallography (Solid State)
Primary Data Output	Kinetic rates, thermodynamic equilibria ( ΔH , ΔS )	3D atomic coordinates, precise bond lengths and angles
State of Matter	Solution (Highly solvent-dependent)	Solid (Crystal lattice)
Performance Strength	Captures real-time structural interconversion and solvent nucleophilicity effects	Unambiguous determination of partial bond formation (e.g., 80% N···CO bond)
Inherent Limitation	Cannot provide absolute internuclear distances; subject to time-averaging	Subject to crystal packing forces; lacks dynamic solution context
Role in Cross-Validation	Proves the existence of a dynamic equilibrium mixture in various media	Anchors the NMR data with a definitive structural snapshot of the O-protonated form

Self-Validating Experimental Protocols

To ensure scientific integrity, the protocols below are designed as a self-validating system. The thermodynamic data extracted from NMR must logically align with the geometric constraints identified via X-ray diffraction.

Protocol A: Dynamic NMR Titration & Thermodynamic Extraction

Causality of Method: The equilibrium between the N-protonated and O-protonated forms is highly sensitive to the nucleophilicity and polarity of the medium[1]. By systematically varying the solvent and titrating with acid, we can extract the thermodynamic parameters of the interconversion.

• Sample Preparation: Dissolve 8-(dimethylamino)-1-acetonaphthone in solvents of varying donicities and polarities (e.g., nitrobenzene- d5​ , CDCl 3​ )[1].

• Acid Titration: Gradually introduce trifluoroacetic acid (TFA) in controlled aliquots to generate the salt mixtures[1].

• Spectral Acquisition: Acquire 1 H and 13 C NMR spectra at ambient temperature. Note: The interconversion rate between the N-protonated and O-protonated forms is sufficiently slow on the NMR timescale at ambient temperature, allowing for the observation of distinct resonances for both species[1].

• Thermodynamic Extraction: Calculate the equilibrium constants by integrating the isolated signals of the N-protonated and O-protonated species. Use these constants across different media to extract enthalpy changes (e.g., ΔH=2.6 kcal/mol in PhNO 2​ )[1].

Protocol B: X-ray Crystallographic Solid-State Validation

Causality of Method: While NMR confirms the existence of the O-protonated species, it cannot quantify the exact geometry of the transannular interaction. X-ray crystallography is required to measure the N···C distance, validating whether the structure is a mere electrostatic complex or a partially formed covalent bond.

• Crystallization: Grow single crystals of the trifluoroacetate salt of the O-protonated species via slow evaporation from the titration mixture[1].

• Diffraction Data Collection: Mount a suitable single crystal (e.g., 0.45 x 0.45 x 0.45 mm) on a diffractometer. Collect reflections at 293(2) K using Mo K α radiation ( λ=0.71073 Å)[2].

• Data Completeness: Ensure data collection covers a θ range up to 22.50°, achieving >99% completeness[2].

• Structural Refinement: Solve and refine the structure using full-matrix least-squares on F2 [2].

• Transannular Bond Analysis: Measure the N···CO distance. The self-validating result demonstrates that the transannular bond is only ~80% formed, representing a captured intermediate state along the Bürgi-Dunitz trajectory[1].

Cross-validation workflow integrating dynamic NMR and X-ray crystallographic data.

Quantitative Performance & Data Summary

The cross-validation of these two methods yields a highly accurate, multi-state profile of the 8-(dimethylamino)-1-acetonaphthone salt system. The table below summarizes the key quantitative findings derived from applying both techniques.

Parameter	Measured Value / Observation	Analytical Method	Source
Enthalpy Change ( 3→2 ) in PhNO 2​	2.6 kcal/mol	Dynamic NMR	[1]
Transannular N···CO Bond Formation	~80% formed	X-ray Crystallography	[1]
Interconversion Rate (Ambient Temp)	Slow on the NMR timescale	Dynamic NMR	[1]
Preferred Protonation in Low Nucleophilicity	N-Protonated (Species 2)	Dynamic NMR	[1]
Crystallographic Goodness-of-Fit (on F2 )	1.025	X-ray Crystallography	[2]

References

• Schuster, Ingeborg I., Freyer, Alan J., & Rheingold, Arnold L. (2000). "N- vs O-Protonation and the Transannular Substituent Interaction in 8-(Dimethylamino)-1-acetonaphthone." The Journal of Organic Chemistry, 65(18), 5553-5559. ACS Publications. URL:[Link]

Sources

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A Comparative Guide to the Trifluoroacetate and Tetrafluoroborate Salts of 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one

For Researchers, Scientists, and Drug Development Professionals

In the realm of advanced organic synthesis and materials science, the selection of an appropriate salt form for a target molecule is a critical decision that can profoundly influence its physicochemical properties and, consequently, its utility in various applications. This guide provides an in-depth comparative analysis of the trifluoroacetate (TFA) and tetrafluoroborate (BF₄⁻) salts of 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one, a compound of significant interest due to its structural analogy to classical "proton sponges." While direct, head-to-head experimental data for these specific salts is not extensively available in the peer-reviewed literature, this guide synthesizes established chemical principles and data from closely related systems to offer a predictive comparison of their performance.

The Parent Compound: A "Proton Sponge" Analogue

1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one belongs to a class of compounds known as peri-naphthalenes. Its structure, featuring a dimethylamino group and an acetyl group in close proximity at the 1 and 8 positions of the naphthalene ring, creates a unique steric and electronic environment. This arrangement is reminiscent of the highly basic, non-nucleophilic "proton sponges," such as 1,8-bis(dimethylamino)naphthalene (DMAN)[1][2]. The lone pair of electrons on the nitrogen atom of the dimethylamino group can exhibit a strong intramolecular interaction with the acetyl group, influencing the compound's conformation and reactivity. Protonation of the dimethylamino group leads to the formation of a cation, and the choice of the counter-anion is crucial in defining the properties of the resulting salt.

Trifluoroacetate vs. Tetrafluoroborate: A Tale of Two Anions

The selection of a counter-ion is a strategic choice in chemical synthesis and drug development, impacting properties such as solubility, stability, and crystallinity[3][4]. Here, we compare the trifluoroacetate and tetrafluoroborate salts of our target compound.

Chemical Structures and Key Properties

Caption: Chemical structures of the protonated cation and the two anions.

Property	Trifluoroacetate (TFA) Salt	Tetrafluoroborate (BF₄⁻) Salt	Rationale and Considerations
Anion Size & Shape	Planar, smaller	Tetrahedral, larger	The size and shape of the anion can influence crystal packing and, consequently, the melting point and solubility of the salt.
Acidity of Conjugate Acid	Trifluoroacetic acid (pKa ≈ 0.23)[5][6]	Tetrafluoroboric acid (pKa ≈ -0.4)	The stronger acidity of trifluoroacetic acid implies that the trifluoroacetate anion is a weaker base.
Hygroscopicity	Generally considered hygroscopic[7][8]	Generally considered less hygroscopic[9]	The tetrafluoroborate anion's lower charge density and symmetric shape contribute to its reduced affinity for water molecules.
Thermal Stability	Susceptible to decarboxylation at elevated temperatures[10][11]	Generally exhibits good thermal stability[12][13]	The C-C bond in the trifluoroacetate anion is a potential point of thermal degradation.
Solubility in Organic Solvents	Generally good solubility in a range of polar organic solvents[6][14]	Solubility can be more variable, often favoring polar aprotic solvents.	The choice of solvent for reactions or purification will depend on the specific salt.

Experimental Characterization: A Predictive Approach

While direct experimental data for the title compounds is scarce, we can predict their characteristic spectroscopic and structural features based on extensive studies of analogous DMAN salts[1][2][15][16][17][18].

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The most diagnostic signal in the ¹H NMR spectrum of the protonated salts will be the N-H proton. In DMAN salts, this proton typically appears as a broad singlet at a significantly downfield chemical shift (δ > 18 ppm), indicative of a strong intramolecular hydrogen bond[1][19]. The exact chemical shift will be influenced by the counter-anion and the solvent.

¹³C NMR: The carbon signals of the naphthalene ring and the acetyl group will provide information about the electronic environment. Upon protonation, a downfield shift of the carbons adjacent to the nitrogen is expected.

¹⁹F NMR: This technique will be crucial for characterizing the anions. The trifluoroacetate salt will show a singlet for the CF₃ group, while the tetrafluoroborate salt will exhibit a singlet for the four equivalent fluorine atoms.

Infrared (IR) Spectroscopy

Trifluoroacetate Salt: The IR spectrum will be characterized by strong absorption bands corresponding to the asymmetric and symmetric stretching vibrations of the carboxylate group (around 1670 cm⁻¹ and 1420 cm⁻¹, respectively) and the C-F stretching vibrations (in the 1200-1100 cm⁻¹ region)[20][21][22][23].

Tetrafluoroborate Salt: A strong, broad absorption band around 1050-1100 cm⁻¹ is characteristic of the B-F stretching vibrations of the tetrafluoroborate anion.

X-ray Crystallography

Single-crystal X-ray diffraction would provide definitive structural information. For the protonated cation, key parameters of interest would be the N-H bond length and the N···O distance between the protonated dimethylamino group and the acetyl oxygen, which would reveal the nature of the intramolecular hydrogen bonding. The crystal packing would be influenced by the size, shape, and hydrogen bonding capabilities of the trifluoroacetate versus the tetrafluoroborate anion.

Experimental Protocols for Comparative Analysis

To obtain empirical data for a direct comparison, the following experimental workflows are proposed.

Synthesis of the Salts

Caption: A generalized workflow for the synthesis of the salts.

• Dissolution: Dissolve 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one in a suitable organic solvent (e.g., diethyl ether, dichloromethane).

• Acid Addition: Slowly add one equivalent of either trifluoroacetic acid or tetrafluoroboric acid (as a solution in a compatible solvent) to the solution of the parent compound with stirring.

• Precipitation and Isolation: The corresponding salt should precipitate out of the solution. If not, the solvent can be slowly evaporated or a less polar co-solvent can be added to induce precipitation. The solid salt is then collected by filtration, washed with a small amount of cold solvent, and dried under vacuum.

• Characterization: The identity and purity of the synthesized salts should be confirmed by NMR, IR, and elemental analysis.

Comparative Solubility Study

• Sample Preparation: Add an excess amount of each salt to a series of vials containing a known volume of different organic solvents (e.g., acetonitrile, methanol, dichloromethane, toluene) at a constant temperature.

• Equilibration: Agitate the vials for a set period (e.g., 24 hours) to ensure equilibrium is reached.

• Analysis: Centrifuge the vials to separate the undissolved solid. A known aliquot of the supernatant is carefully removed, and the solvent is evaporated. The mass of the dissolved salt is then determined gravimetrically.

Comparative Thermal Stability (Thermogravimetric Analysis - TGA)

• Sample Preparation: Place a small, accurately weighed amount of each salt into a TGA crucible.

• Analysis: Heat the sample under a controlled atmosphere (e.g., nitrogen) at a constant heating rate (e.g., 10 °C/min) over a defined temperature range.

• Data Interpretation: The TGA thermogram will show the temperature at which weight loss occurs, indicating the decomposition temperature of each salt.

Comparative Hygroscopicity Study

• Sample Preparation: Dry a known amount of each salt to a constant weight in a vacuum oven.

• Exposure: Place the dried samples in a controlled humidity chamber (e.g., a desiccator containing a saturated salt solution to maintain a specific relative humidity).

• Analysis: Monitor the weight of the samples over time. The percentage weight gain will indicate the amount of water absorbed by each salt.

Conclusion and Recommendations

The choice between the trifluoroacetate and tetrafluoroborate salts of 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one will ultimately depend on the specific application and the desired physicochemical properties.

• The trifluoroacetate salt is expected to have good solubility in a broad range of organic solvents. However, its potential for hygroscopicity and lower thermal stability should be considered, especially for applications requiring anhydrous conditions or high temperatures.

• The tetrafluoroborate salt is predicted to be less hygroscopic and more thermally stable, making it a better choice for applications where these properties are critical. Its solubility might be more limited, requiring careful solvent selection.

For applications in organic synthesis where the salt is used as a non-nucleophilic base, the tetrafluoroborate salt may be preferable due to its higher stability. In applications where solubility is the primary concern, the trifluoroacetate salt might be more advantageous. It is strongly recommended that researchers perform the outlined comparative experiments to determine the optimal salt form for their specific needs.

References

• Bernatowicz, P., Kowalewski, J., & Sandström, D. (2005). NMR relaxation study of the protonated form of 1,8-Bis(dimethylamino)naphthalene in isotropic solution: anisotropic motion outside of extreme narrowing and ultrafast proton transfer. The Journal of Physical Chemistry A, 109(1), 57-63. [Link][15][17]

• Grech, E., Stefaniak, L., Ando, I., Yoshimizu, H., Webb, G. A., & Sobczyk, L. (1991). Some Multinuclear NMR Solution and Solid State Studies on 1,8-Bis(dimethylamino)naphthalene and Its Complex with Tetrazole. Bulletin of the Chemical Society of Japan, 64(12), 3761-3763. [Link][16]

• Grech, E., Stefaniak, L., Ando, I., Yoshimizu, H., & Webb, G. A. (1990). Some 13C and 15N NMR Studies on 1,8-Bis (dimethylamino) Naphthalene and Two of Its Salts. Bulletin of the Chemical Society of Japan, 63(9), 2716-2718. [Link][2]

• Guo, C., Sun, H., & Polenova, T. (2013). 15N and 1H Solid-State NMR Investigation of a Canonical Low-Barrier Hydrogen-Bond Compound: 1,8-bis(dimethylamino) naphthalene. The journal of physical chemistry. B, 117(42), 13011–13022. [Link][1]

• Pozharskii, A. F., Ozeryanskii, V. A., & Vistorobskii, N. V. (2024). Proton Sponge Zwitterions with Positively and Negatively Charged Hydrogen Bonds: Extremely Polar Organic Compounds and Interplay of [NHN]+ and [NHN]− Properties. The Journal of Organic Chemistry. [Link][19]

• Woźniak, K., Wilson, C. C., Grech, E., & Pawelka, Z. (1996). X-ray diffraction and solid state NMR studies of 1,8-bis(dimethylamino)naphthalene and its complexes with picric and hexafluorophosphoric acids. Journal of the Chemical Society, Perkin Transactions 2, (4), 621-627. [Link][18]

• Finneran, I. A., & Donaldson, P. M. (2018). Ultrafast relaxation and 2D IR of the aqueous trifluorocarboxylate ion. The Journal of chemical physics, 148(3), 034501. [Link][21]

• ResearchGate. (n.d.). IR absorption spectra of TFA in D2O solution. Retrieved from [Link][20]

• O'Hagan, D. (2001). An in situ IR study of the thermal decomposition of trifluoroacetic acid. Journal of the Chemical Society, Perkin Transactions 2, (11), 1943-1948. [Link][10]

• Ellis, D. A., Mabury, S. A., Martin, J. W., & Muir, D. C. (2001). Thermolysis of fluoropolymers as a potential source of halogenated organic acids in the environment. Nature, 412(6844), 321-324. [Link][11]

• Solomon, K. R., Velders, G. J. M., Wilson, S. R., Madronich, S., Longstreth, J., Aucamp, P. J., & Bornman, J. F. (2016). Sources, fates, toxicity, and risks of trifluoroacetic acid and its salts: Relevance to substances regulated under the Montreal and Kyoto Protocols. Ozone Secretariat. [Link][7]

• Joudan, S., DeSilva, A. O., & Mabury, S. A. (2021). Trifluoroacetic Acid: Toxicity, Sources, Sinks and Future Prospects. Water, 13(6), 751. [Link][14]

• European Fluorocarbons Technical Committee. (2021). HOW TRIFLUOROACETIC ACID FOUND IN F-GASES ALSO OCCURS NATURALLY AND COMPLETELY DIFFERENT TO MOST PFAS. [Link][24]

• European Fluorocarbons Technical Committee. (2020). Transport of naturally occurring trifluoroacetic acid (TFA) by sea salt aerosol. [Link][25]

• European Fluorocarbons Technical Committee. (2018). SPECIAL REVIEW ON TRIFLUOROACETIC ACID (TFA). [Link][8]

• Earle, M. J., Katdare, S. P., & Seddon, K. R. (2004). Thermal Stability of Dialkylimidazolium Tetrafluoroborate and Hexafluorophosphate Ionic Liquids: Ex Situ Bulk Heating to Decomposition. Organic Letters, 6(5), 707-710. [Link][12]

• de A. e Silva, T. F., & Esteves, P. M. (2021). Thermal Analysis of Arenediazonium Tetrafluoroborate Salts: Stability and Hazardous Evaluation. ChemRxiv. [Link][13]

• Common Organic Chemistry. (n.d.). Trifluoroacetic Acid (TFA). Retrieved from [Link][5]

• Wikipedia. (n.d.). Trifluoroacetic acid. Retrieved from [Link][6]

• Pan, Y., Beyeh, K., & Rissanen, K. (2016). Anion‐Exchange Properties of Trifluoroacetate and Triflate Salts of N‐Alkylammonium Resorcinarenes. Chemistry – An Asian Journal, 11(5), 757-763. [Link][5][26]

• Li, R., & Li, Y. (2023). The Effects of Counter-Ions on Peptide Structure, Activity, and Applications. Pharmaceutics, 15(11), 2603. [Link][3]

• Zhang, M., & Chen, Y. (2017). High Throughput Salt Screening of Synthetic Intermediates: Effects of Solvent, Counter-ion and Counter-ion Solubility. Organic Process Research & Development, 21(3), 360-368. [Link][4]

• Perez, J. E., & Lellouche, J.-P. (2011). Infrared study of trifluoroacetic acid unpurified synthetic peptides in aqueous solution. Analytical biochemistry, 410(2), 249–255. [Link][23]

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Safety & Regulatory Compliance

1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one proper disposal procedures

An Expert Guide to the Safe Disposal of 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one

Hazard Characterization and Risk Assessment

Before beginning any work that will generate waste, it is critical to understand the potential hazards. Based on its chemical structure, 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one should be handled as a substance with the following potential hazards:

Hazard Class	Associated Risk	Rationale and Supporting Evidence
Acute Toxicity (Oral)	Harmful or toxic if swallowed.[3][4][5][6]	Naphthalene and its derivatives are classified as harmful if swallowed.
Skin Corrosion/Irritation	May cause skin irritation or severe burns.[5][6]	Amino-naphthalene compounds are known to be skin irritants or corrosives.
Serious Eye Damage/Irritation	May cause serious eye irritation or damage.[5][6]	Data from analogous compounds indicate a high potential for severe eye damage.
Carcinogenicity	Suspected of causing cancer.[1][2][3][4][7]	Naphthalene is classified as a possible human carcinogen (Group C) by the EPA and is reasonably anticipated to be a human carcinogen by the NTP.[7]
Aquatic Toxicity	Very toxic to aquatic life with long-lasting effects.[3][4][5]	Naphthalene derivatives are known to be persistent and highly toxic to aquatic organisms.

Personal Protective Equipment (PPE) and Safety Measures

A multi-layered approach to PPE is mandatory to prevent exposure during handling and disposal operations.

• Hand Protection: Use chemically resistant gloves, such as nitrile or butyl rubber. Always inspect gloves for integrity before use and practice proper removal techniques to avoid skin contact.[8]

• Eye Protection: Wear chemical safety goggles or a full-face shield to protect against splashes.

• Body Protection: A standard laboratory coat is required. For tasks with a higher risk of splashing, a chemical-resistant apron should be worn over the lab coat.

• Respiratory Protection: All handling of solid material or concentrated solutions that could produce dust or aerosols must be conducted within a certified chemical fume hood to prevent inhalation.[8]

Waste Segregation and Collection: A Step-by-Step Protocol

Proper segregation is the cornerstone of safe chemical waste management. It prevents dangerous reactions and ensures that waste is handled by the appropriate disposal stream.

Step 1: Designate a Hazardous Waste Container Select a container that is chemically compatible with 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one and any solvents used. A high-density polyethylene (HDPE) or glass bottle with a secure, tight-fitting lid is recommended. The original product container can be used if it is in good condition.[9]

Step 2: Label the Container Correctly The container must be clearly labeled before any waste is added. The label should include:

• The words "Hazardous Waste"
• The full chemical name: "1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one"
• A list of all other components in the container (e.g., solvents like acetonitrile, methanol)
• The approximate percentage of each component
• The relevant hazard pictograms (e.g., Toxic, Corrosive, Environmental Hazard)
• The date the first waste was added to the container

Step 3: Collect Different Waste Streams Separately Maintain separate, clearly labeled waste containers for different types of waste generated during your workflow.

• Solid Waste: Collect contaminated consumables such as gloves, pipette tips, and paper towels in a designated, clearly labeled plastic bag or a lined container.[9][10] This container should also be marked as "Hazardous Waste."

• Liquid Waste: Pour liquid waste containing 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one directly into your designated liquid hazardous waste container. Use a funnel to prevent spills.

• Sharps Waste: Needles, syringes, or other contaminated sharps must be placed in a puncture-proof sharps container specifically designated for chemically contaminated sharps.[9]

Causality: The primary reason for segregating waste is to prevent inadvertent chemical reactions. This compound, as a substituted amine, could react exothermically with acids. Its naphthalene core could be oxidized by strong oxidizing agents. Mixing with incompatible waste streams could lead to gas generation, container pressurization, or fire.[11]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of waste generated from experiments involving 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one.

Caption: Workflow for waste segregation and disposal.

Container Management and Storage

Waste containers must be managed to prevent leaks, spills, and exposure.

• Keep Containers Closed: Waste containers must be securely sealed at all times, except when actively adding waste.[12] This minimizes the release of volatile organic compounds (VOCs) and prevents spills.

• Use Secondary Containment: Liquid waste containers should be stored in a secondary containment bin or tray that can hold at least 110% of the volume of the largest container. This prevents the spread of material in case of a leak.[12]

• Storage Location: Store waste in a designated "Satellite Accumulation Area" (SAA) within the laboratory, at or near the point of generation.[9] This area should be away from drains and sources of ignition.

Emergency Procedures

Accidents can happen, and preparedness is key to mitigating their impact.

Spill Cleanup:

• Small Spills (<100 mL): If you are trained and have the appropriate spill kit, you can clean up small spills. Evacuate non-essential personnel. Wearing full PPE, contain the spill with an absorbent material (e.g., vermiculite or a chemical absorbent pad). Do not use combustible materials like paper towels to absorb large quantities of flammable liquids.[8] Collect the absorbed material and contaminated items in a separate, clearly labeled hazardous waste bag or container.

• Large Spills (>100 mL): Evacuate the immediate area. Alert your colleagues and notify your institution's Environmental Health and Safety (EHS) department or emergency response team immediately.[8] Do not attempt to clean up a large spill yourself.

Personnel Exposure:

• Skin Contact: Immediately remove contaminated clothing and rinse the affected area under an emergency shower for at least 15 minutes. Seek medical attention.[10]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open. Seek immediate medical attention.[10]

• Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[5]

Final Disposal Logistics

Under no circumstances should chemical waste containing 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one be disposed of down the sanitary sewer or in the regular trash.[12][13] Diluting hazardous waste to pour it down the drain is illegal and environmentally irresponsible.[14]

The only acceptable method for the final disposal of this chemical waste is through your institution's designated hazardous waste management program.

• Full Container Handling: Once a waste container is full, ensure the cap is tightly sealed and the label is complete and legible.

• Requesting Pickup: Contact your institution's EHS department or the designated chemical safety office to schedule a waste pickup.[11][13] Follow their specific procedures for requesting collection.

• Documentation: Complete any required waste manifests or tracking forms provided by your EHS department. Accurate documentation is a legal requirement for hazardous waste disposal.

By adhering to these scientifically grounded and procedurally detailed guidelines, you contribute to a culture of safety and environmental stewardship within your laboratory and the broader scientific community.

References

• (-)-1-(1-Naphthyl)
• Standard Oper
• 1,8-Bis(dimethylamino)naphthalene. Wikipedia.
• Naphthalene is a CARCINOGEN - Hazardous Substance Fact Sheet. New Jersey Department of Health.
• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center.
• TOXICOLOGICAL PROFILE FOR NAPHTHALENE, 1-METHYLNAPHTHALENE, AND 2-METHYLNAPHTHALENE.
• Designation Of Naphthalene As A Carcinogen: Risk Assessment For Inhalation Exposure Pathways At Hazardous Waste Sites. California Department of Toxic Substances Control.
• Material Safety Data Sheet - 1,8-Bis(dimethylamino)naphtalene. Cole-Parmer.
• Chapter 7 Chemical Disposal Procedures. University of Wisconsin–Madison.
• Toxicological Profile for Naphthalene, 1-Methylnaphthalene, and 2-Methylnaphthalene. Centers for Disease Control and Prevention (CDC).
• Hazardous Waste Disposal Guide. Northwestern University.
• The NIH Drain Discharge Guide.
• NAPHTHALENE Safety D
• Naphthalene Safety D
• Diethanolamine - Standard Operating Procedure.
• Hazardous Waste Disposal Guide. Dartmouth College.
• Proper Disposal of 1-(Hex-1-en-2-yl)

Sources

• 1. nj.gov [nj.gov]
• 2. dtsc.ca.gov [dtsc.ca.gov]
• 3. alpharesources.com [alpharesources.com]
• 4. pentachemicals.eu [pentachemicals.eu]
• 5. echemi.com [echemi.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. atsdr.cdc.gov [atsdr.cdc.gov]
• 8. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 9. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 10. static.igem.org [static.igem.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 13. vumc.org [vumc.org]
• 14. nems.nih.gov [nems.nih.gov]

Personal protective equipment for handling 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one

The handling of specialized sterically hindered molecules requires safety protocols that go beyond generic safety data sheets. As a peri-substituted naphthalene derivative, 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one (commonly known as 8-dimethylamino-1-acetonaphthone) presents unique chemical behaviors that dictate highly specific personal protective equipment (PPE) and operational logic.

This guide synthesizes structural chemistry with field-proven laboratory safety standards to provide a comprehensive, self-validating operational framework for researchers and drug development professionals.

Chemical Profile and Mechanistic Causality

To handle 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one safely, one must understand the causality behind its reactivity. The molecule features a dimethylamino donor group and an acetyl acceptor group at the 1,8-positions (the peri-positions) of a rigid naphthalene backbone.

The Peri-Interaction Hazard: Because the naphthalene ring forces these two substituents into extreme spatial proximity (approximately 2.5 Å apart), the molecule suffers from severe steric strain and a highly preorganized geometry [1]. This proximity creates a propensity for transannular reactivity . When exposed to Brønsted acids, the compound undergoes medium-dependent N- or O-protonation, instantly forming a bridged, cyclic transannular addition product [2].

Operational Implication: This protonation is exothermic and rapidly alters the compound's solubility and phase behavior. Therefore, all handling, spill containment, and disposal protocols must strictly avoid unintentional contact with acidic media to prevent uncontrolled heat generation and potential aerosolization.

Quantitative Physicochemical & Reactivity Data

Quantitative data is summarized below to inform environmental and handling controls.

Property / Parameter	Value / Characteristic	Operational Implication
Molecular Formula	C₁₄H₁₅NO	Highly lipophilic; readily permeates porous materials and thin latex.
Structural Feature	1,8-disubstituted (peri)	Steric strain (~2.5 Å gap) drives rapid transannular reactivity [3].
Protonation Reaction	Exothermic (Medium-dependent)	Generates heat upon contact with acids; strictly avoid acidic spill kits.
Physical State	Crystalline Solid / Powder	Dust inhalation hazard; requires static-free spatulas and draft control.
Solubility	High in organic solvents	Requires segregation into halogen-free organic waste streams.

Causality-Driven PPE Matrix

Standard laboratory attire is insufficient for highly lipophilic, reactive amines. In accordance with, the following PPE matrix is required. Every selection is driven by the molecule's specific chemical properties.

PPE Category	Specification	Causality & Scientific Rationale
Hand Protection	Double-layered Nitrile (Outer: ≥ 8 mil, Inner: 4 mil)	Naphthalene derivatives are highly lipophilic and will eventually permeate standard 4-mil gloves. Double gloving provides a failsafe: if the outer glove degrades, the inner glove grants a 3-minute window to safely abort the procedure.
Eye/Face Protection	ANSI Z87.1 Chemical Splash Goggles + Polycarbonate Face Shield	The compound is a severe mucous membrane irritant. The face shield prevents micro-dust deposition on the face during static-prone powder transfers.
Body Protection	Flame-Resistant (FR) Lab Coat (e.g., Nomex)	The free-base form is typically handled in highly flammable organic solvents (e.g., ethanol, dichloromethane). FR coats mitigate secondary fire risks.
Respiratory	N95 or Half-Mask Elastomeric Respirator with OV/P100 Cartridges	Required only if handling outside a certified fume hood. Prevents inhalation of aerosolized particles or vapors generated during exothermic protonation events.

Self-Validating Operational Workflow

Every step in this protocol includes a built-in validation mechanism to ensure the system is functioning correctly before proceeding.

Step 1: Environmental Baseline Check

• Action: Activate the chemical fume hood and prepare the workspace.

• Validation: Verify the digital monitor reads a face velocity between 80–120 LFM (Linear Feet per Minute). Self-Validation: Tape a small piece of tissue (e.g., Kimwipe) to the bottom of the sash; its continuous inward deflection provides a constant, visual confirmation of negative pressure.

Step 2: PPE Integrity Verification

• Action: Don the inner 4-mil nitrile gloves, followed by the outer 8-mil nitrile gloves.

• Validation: Perform a tactile inflation test on the outer gloves before donning to check for micro-punctures. Ensure the FR lab coat cuffs are tucked inside the outer glove but outside the inner glove to create a liquid-shedding barrier.

Step 3: Static-Free Dispensing

• Action: Ground the analytical balance. Use a grounded, anti-static U-shaped spatula to transfer the 1-[8-(Dimethylamino)naphthalen-1-yl]ethan-1-one.

• Causality: The powder can hold a static charge, causing it to repel from standard metal spatulas and aerosolize.

• Validation: Observe the powder during the first milligram transfer; if it "jumps," immediately stop, increase ambient humidity slightly, or use a static eliminator ionizer before resuming.

Step 4: Reaction Execution

• Action: Dissolve the compound in the chosen neutral or basic organic solvent.

• Validation: Monitor the dissolution visually. The solution should remain at ambient temperature. Any unexpected temperature spike indicates trace acid contamination in the solvent, triggering the transannular protonation pathway.

Spill Containment and Disposal Plan

Because of the peri-interaction, standard chemical spill responses must be modified.

Step 1: Isolate and Ventilate Immediately halt work. If the spill occurs outside the hood, evacuate the immediate 5-foot radius and ensure room exhaust is functioning.

Step 2: Neutral Containment (Critical Step)

• Action: Surround and cover the spill with an inert, non-acidic absorbent such as calcined clay, sand, or diatomaceous earth.

• Causality: Do NOT use standard acidic neutralizing spill kits (e.g., those containing citric acid for amine neutralization). Introducing acids will trigger an exothermic transannular N- or O-protonation [2], potentially boiling the residual solvent and aerosolizing the hazardous naphthalene core.

Step 3: Collection and Decontamination

• Action: Sweep the absorbed material using a non-sparking brush into a high-density polyethylene (HDPE) waste container. Wash the surface with a mild alkaline detergent solution (pH 8-9).

• Validation: The alkaline wash ensures any residual compound remains in its unprotonated, less reactive free-base form, preventing delayed reactions with ambient moisture or subsequent chemicals.

Step 4: EPA-Compliant Disposal Label the HDPE container as "Halogen-Free Organic Waste - Toxic/Irritant." Do not mix with acidic waste streams.

Workflow Visualization

The following diagram maps the logical decision tree for handling this compound, emphasizing the critical divergence in reactivity when exposed to acidic media.

Figure 1: Operational workflow and safety logic for handling 8-dimethylamino-1-acetonaphthone.

References

• Modeling Biologically Important NH···π Interactions Using peri-Disubstituted Naphthalenes. American Chemical Society (ACS) Publications. Available at:[Link]

• N- vs O-Protonation and the Transannular Substituent Interaction in 8-(Dimethylamino)-1-acetonaphthone. The Journal of Organic Chemistry. Available at:[Link]

• OSHA Personal Protective Equipment (PPE) Standard (29 CFR 1910.132). Occupational Safety and Health Administration. Available at:[Link]